beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

• CAS: 1226258-10-1

Core Science & Biosynthesis

synthesis pathways for beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol CAS 1226258-10-1

An In-Depth Technical Guide to the Synthesis of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS 1226258-10-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a key chiral intermediate in the synthesis of various pharmaceutical compounds. Its structure, derived from the versatile and readily available starting material vanillin, makes it a valuable building block in medicinal chemistry. The presence of a chiral beta-amino alcohol moiety is a common feature in many biologically active molecules. This guide provides a comprehensive overview of the primary synthesis pathways for this compound, detailing the underlying chemical principles, step-by-step protocols, and critical considerations for achieving high yield and purity.

The core of the synthetic strategy revolves around the transformation of 4-benzyloxy-3-methoxybenzaldehyde, a protected form of vanillin, to introduce the ethanolamine side chain. This is typically achieved through the formation and subsequent aminolysis of an epoxide intermediate. Control of stereochemistry is a critical aspect of the synthesis, often addressed through asymmetric reduction or chiral resolution techniques.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals a straightforward strategy. The beta-amino alcohol functionality can be disconnected to an epoxide and an amine source. The epoxide, in turn, can be synthesized from the corresponding benzaldehyde, which is derived from vanillin.

Caption: Retrosynthetic analysis of the target compound.

Synthesis Pathway I: From 4-Benzyloxy-3-methoxybenzaldehyde via Epoxidation and Aminolysis

This is the most common and industrially relevant pathway for the synthesis of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. It involves three key stages: protection of vanillin, formation of an epoxide, and subsequent ring-opening with an amine.

Stage 1: Protection of Vanillin

The phenolic hydroxyl group of vanillin is acidic and can interfere with subsequent reactions. Therefore, it is crucial to protect this group. Benzylation is a common and effective protection strategy, yielding 4-benzyloxy-3-methoxybenzaldehyde.

Experimental Protocol:

• Dissolution: Dissolve vanillin in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone.

• Base Addition: Add a base, typically potassium carbonate (K₂CO₃) or sodium hydride (NaH), to the solution to deprotonate the phenolic hydroxyl group.

• Benzylation: Add benzyl chloride or benzyl bromide to the reaction mixture.

• Reaction: Heat the mixture, typically to 60-80 °C, and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, quench the reaction with water and extract the product with a suitable organic solvent like ethyl acetate. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography.[1]

Reagent/Solvent	Molar Equivalent	Purpose
Vanillin	1.0	Starting material
Benzyl Chloride	1.1 - 1.2	Benzylating agent
Potassium Carbonate	1.5 - 2.0	Base for deprotonation
DMF or Acetone	-	Solvent
Ethyl Acetate	-	Extraction solvent
Ethanol	-	Recrystallization solvent

Stage 2: Formation of (4-(Benzyloxy)-3-methoxyphenyl)oxirane

The formation of the epoxide ring is a critical step. A common method involves the reaction of the aldehyde with a sulfur ylide, such as dimethylsulfoxonium methylide (the Corey-Chaykovsky reaction).

Experimental Protocol:

• Ylide Preparation: Prepare the sulfur ylide by reacting trimethylsulfoxonium iodide with a strong base like sodium hydride in a dry, aprotic solvent such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Reaction with Aldehyde: Cool the ylide solution in an ice bath and slowly add a solution of 4-benzyloxy-3-methoxybenzaldehyde in the same solvent.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting aldehyde.

• Quenching and Extraction: Carefully quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purification: The combined organic extracts are washed with water and brine, dried, and concentrated. The resulting crude epoxide can be purified by column chromatography.

Caption: Workflow for the epoxidation step.

Stage 3: Aminolysis of the Epoxide

The final step involves the ring-opening of the epoxide with an amine source to introduce the amino group and form the desired beta-amino alcohol.

Experimental Protocol:

• Reaction Setup: Dissolve the purified (4-(benzyloxy)-3-methoxyphenyl)oxirane in a suitable solvent, such as methanol or ethanol.

• Amine Addition: Add an excess of the aminating agent. Aqueous ammonia or a solution of ammonia in methanol is commonly used.

• Reaction Conditions: The reaction is typically carried out in a sealed vessel at elevated temperatures (e.g., 80-100 °C) to facilitate the ring-opening.

• Monitoring: Monitor the reaction progress by TLC or HPLC.

• Isolation: Once the reaction is complete, cool the mixture and remove the excess ammonia and solvent under reduced pressure. The residue is then dissolved in an organic solvent and washed with water to remove any remaining inorganic salts.

• Purification: The crude product can be purified by crystallization or column chromatography to yield pure beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

Reagent/Solvent	Role	Key Considerations
Epoxide	Substrate	Must be of high purity for a clean reaction.
Ammonia	Nucleophile	A large excess is used to favor the desired attack.
Methanol/Ethanol	Solvent	Should be anhydrous if using gaseous ammonia.

Synthesis Pathway II: Asymmetric Synthesis for Chiral Control

For pharmaceutical applications, obtaining a single enantiomer of the target compound is often necessary. This can be achieved by introducing a chiral center early in the synthesis. An effective strategy involves the asymmetric reduction of a ketone precursor.

Stage 1: Synthesis of the α-Bromoketone

• Friedel-Crafts Acylation: 4-Benzyloxy-3-methoxybenzene can be acylated with bromoacetyl bromide in the presence of a Lewis acid catalyst (e.g., AlCl₃) to yield 2-bromo-1-(4-(benzyloxy)-3-methoxyphenyl)ethan-1-one.

Stage 2: Asymmetric Reduction of the Ketone

The prochiral ketone is then reduced to a chiral alcohol using a stereoselective reducing agent. The Corey-Itsuno reduction is a well-established method for this transformation.

Experimental Protocol:

• Catalyst Preparation: Prepare the Corey-Bakshi-Shibata (CBS) catalyst by reacting (R)- or (S)-2-methyl-CBS-oxazaborolidine with a borane source (e.g., borane-dimethyl sulfide complex) in an anhydrous solvent like THF.

• Ketone Addition: Cool the catalyst solution to a low temperature (e.g., -78 °C) and slowly add the α-bromoketone.

• Reduction: Add a stoichiometric amount of the borane reducing agent dropwise.

• Quenching and Work-up: After the reduction is complete, quench the reaction with methanol, followed by aqueous acid. Extract the product with an organic solvent.

• Purification: The chiral bromohydrin is purified by column chromatography.

Stage 3: Epoxide Formation and Aminolysis

The resulting chiral bromohydrin can be converted to the chiral epoxide by treatment with a base, followed by aminolysis as described in Pathway I. This sequence ensures the stereochemistry established during the reduction is transferred to the final product.

Caption: Asymmetric synthesis workflow.

Data Summary

Compound	CAS Number	Molecular Formula	Molecular Weight
Vanillin	121-33-5	C₈H₈O₃	152.15
4-Benzyloxy-3-methoxybenzaldehyde	5447-02-9	C₁₅H₁₄O₃	242.27
(4-(Benzyloxy)-3-methoxyphenyl)oxirane	93574-76-2	C₁₆H₁₆O₃	256.30
beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol	1226258-10-1	C₁₆H₁₉NO₃	273.33

Conclusion

The synthesis of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a well-established process that leverages the reactivity of vanillin derivatives. The choice between a racemic or an asymmetric synthesis pathway depends on the specific requirements of the final application. For pharmaceutical purposes, the asymmetric route is preferred to ensure the stereochemical purity of the final active pharmaceutical ingredient. Careful optimization of reaction conditions and purification procedures at each step is essential for achieving high yields and purity of this valuable intermediate.

References

• An efficient total synthesis of vilanterol: an inhaled drug. (2023). Arkivoc, 2023(6), 202211957.

• Supporting Information - Rsc.org. (n.d.). Retrieved from [Link]

• Vilanterol intermediate, preparation method and application thereof. (2016).
• Process for the preparation of vilanterol and intermediates thereof. (2015).
• AN IMPROVED PROCESS FOR PREPARATION OF VILANTEROL OR A PHARMACEUTICALLY ACCEPTABLE SALT THEREOF. (n.d.).

• 3-(4-(Benzyloxy)-3-methoxyphenyl)-[2][3][4]triazolo[4,3-a]pyridine. (2023). MDPI.

• Synthesis of 4-benzyloxy-3-methoxy phenethylamine. (n.d.). PrepChem.com.
• Process for the synthesis of optically active beta-amino alcohols. (n.d.).
• Synthesis of Acetovanillone from Vanillin: An Application Note and Detailed Protocol. (n.d.). Benchchem.
• An improved process for preparation of vilanterol or a pharmaceutically acceptable salt thereof. (n.d.).

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Comprehensive Physicochemical Profiling of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol: Molecular Weight, Solubility Thermodynamics, and Analytical Workflows

Executive Summary

In the rigorous landscape of pharmaceutical development, the characterization of synthetic impurities is as critical as the active pharmaceutical ingredient (API) itself. β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1), widely recognized in the industry as Epinephrine Impurity 28, is a critical byproduct encountered during the synthesis of adrenergic agents.

This technical whitepaper provides an in-depth analysis of its physicochemical properties—specifically its molecular weight (273.33 g/mol )[1] and solubility profile[2]—and delivers self-validating analytical workflows. Designed for researchers and drug development professionals, this guide bridges theoretical structural causality with practical, laboratory-proven methodologies.

Mechanistic Context: Regioselectivity and Impurity Formation

To control an impurity, one must first understand its origin. The formation of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is fundamentally a product of aberrant regioselectivity during synthetic ring-opening steps.

During the synthesis of the phenethylamine backbone of drugs like epinephrine, an aryl oxirane (epoxide) intermediate is often subjected to nucleophilic attack by an amine. Thermodynamically and sterically, the attack typically occurs at the less hindered terminal carbon, yielding the desired 1-aryl-2-aminoethanol derivative. However, a competing side reaction involves nucleophilic attack at the benzylic carbon. This yields the regioisomer (2-aryl-2-aminoethanol). When coupled with an incomplete deprotection of the bulky benzyloxy ether group, the result is Impurity 28.

Caption: Mechanistic pathway illustrating the regioselective formation of Epinephrine Impurity 28.

Structural and Molecular Weight Analysis

The structural composition of this impurity directly dictates its chromatographic behavior. The presence of the benzyloxy group significantly increases both the molecular footprint and the lipophilicity compared to the parent API.

Table 1: Core Physicochemical Properties

Property	Data / Value	Causality / Analytical Implication
Chemical Name	2-Amino-2-(4-(benzyloxy)-3-methoxyphenyl)ethan-1-ol	The benzylic amine dictates a distinct pKa compared to terminal amines, shifting its retention time in pH-buffered mobile phases.
CAS Number	1226258-10-1[3]	Essential for reference standard procurement and regulatory documentation (ICH Q3A).
Molecular Formula	C₁₆H₁₉NO₃[1]	Used to calculate exact mass for high-resolution mass spectrometry (HRMS).
Molecular Weight	273.33 g/mol [3]	Significantly heavier than Epinephrine (183.20 g/mol ). The +90.13 Da mass shift is easily resolved via low-resolution single quadrupole MS.

Solubility Thermodynamics and Solvent Profiling

Solubility is the cornerstone of both standard preparation and mobile phase selection. The solubility profile of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is governed by the tension between its polar head groups (amine, hydroxyl) and its highly lipophilic tail (benzyloxy group).

Table 2: Empirical Solubility Data

Solvent System	Solubility Limit	Solvation Mechanism
Water (pH 7.0)	Poor (< 0.1 mg/mL)	The hydrophobic bulk of the benzyloxy group overwhelms the hydrogen-bonding capacity of the amine/hydroxyl groups at neutral pH.
Dimethyl Sulfoxide (DMSO)	Highly Soluble (≥ 20 mg/mL)[2]	DMSO's polar aprotic nature disrupts intermolecular hydrogen bonding while perfectly accommodating the bulky hydrophobic tail.
Methanol / Ethanol	Soluble (≥ 10 mg/mL)[2]	Alcohols provide a balanced dielectric constant, solvating both the polar amine and the lipophilic aromatic rings.
Chloroform	Soluble[2]	High affinity for the unprotonated free base due to strong dispersion forces with the aromatic systems.

Experimental Workflow: Thermodynamic Solubility Determination

To establish precise solubility limits for analytical method validation, a self-validating thermodynamic shake-flask method must be employed. Kinetic solubility (e.g., solvent titration) is prone to supersaturation errors; thus, thermodynamic equilibration is the gold standard.

Caption: Step-by-step experimental workflow for thermodynamic solubility determination.

Protocol 1: Shake-Flask Thermodynamic Assay

• Solid Addition: Accurately weigh 10 mg of the 1226258-10-1 reference standard into a 2 mL amber glass HPLC vial. Causality: Amber glass prevents potential photo-degradation of the benzylic ether linkage during extended incubation.

• Solvent Introduction: Add 1.0 mL of the target solvent (e.g., Methanol or aqueous buffer).

• Equilibration: Cap the vial and place it in a thermostatic orbital shaker at 25°C ± 0.5°C. Agitate at 300 RPM for 24 hours. Causality: 24 hours ensures that the thermodynamic equilibrium between the solid phase and the saturated solution is fully established.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 15 minutes. Causality: High-speed centrifugation pellets sub-micron undissolved particulates that would otherwise cause false-positive concentration spikes during UV quantification.

• Filtration: Carefully aspirate the supernatant and filter through a 0.22 µm PTFE syringe filter. Discard the first 100 µL to account for membrane adsorption.

• Quantification: Dilute the filtrate serially and analyze via HPLC-UV at 280 nm against a pre-established calibration curve (System Suitability: R² > 0.999).

Analytical Workflows: LC-MS Isolation & Quantification

For drug development professionals, quantifying this impurity in bulk drug substance requires a high-resolution, MS-compatible method that leverages the compound's specific physicochemical traits.

Protocol 2: LC-MS Method for Impurity 28

• Column: C18 Reverse Phase (100 x 2.1 mm, 1.7 µm). Causality: The highly lipophilic benzyloxy group requires a robust hydrophobic stationary phase for adequate retention.

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: ESI+ (Electrospray Ionization Positive mode). Target m/z: 274.14[M+H]⁺.

• System Suitability & Causality: The inclusion of 0.1% Formic Acid ensures complete protonation of the primary amine (pKa ~9.0). This not only enhances positive electrospray ionization (ESI+) efficiency but also improves peak symmetry by minimizing secondary interactions with residual silanols on the silica stationary phase.

Conclusion

The comprehensive profiling of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol reveals a molecule whose behavior is strictly dictated by its hybrid structure. Its molecular weight of 273.33 g/mol and its regioselective origin make it a distinct, trackable entity in epinephrine synthesis. By understanding its high solubility in organic solvents like DMSO and Methanol[2], alongside its poor aqueous solubility, analytical scientists can engineer highly specific extraction and LC-MS quantification protocols. Mastering these physicochemical parameters is non-negotiable for ensuring the purity, safety, and regulatory compliance of critical life-saving adrenergic formulations.

References

• Pharmaffiliates. "CAS No : 1226258-10-1 | Product Name : β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol". Pharmaffiliates.com. URL: [Link]

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in vitro receptor binding affinity of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

In Vitro Receptor Binding Affinity Profiling of β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Executive Summary

In the development and quality control of adrenergic therapeutics, the toxicological qualification of synthetic impurities is a critical regulatory mandate. β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS No. 1226258-10-1) is a structurally complex synthetic impurity associated with epinephrine and normetanephrine active pharmaceutical ingredients (APIs)[1]. Because endogenous catecholamines exert profound cardiovascular effects via adrenergic receptors (ARs), any impurity retaining residual on-target affinity poses a severe safety risk.

This technical whitepaper provides an in-depth framework for evaluating the in vitro receptor binding affinity of this specific impurity. By deconstructing the structure-activity relationship (SAR) of the β2​ -adrenergic receptor binding pocket and detailing self-validating radioligand binding protocols, this guide serves as a definitive resource for drug development scientists tasked with impurity qualification under global regulatory standards.

Molecular Identity & Regulatory Context

Chemical Identity and Structural Lineage

β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a phenylethanolamine derivative. Structurally, it is the 4-O-benzyl ether of normetanephrine.

• Molecular Formula: C16​H19​NO3​

• Molecular Weight: 273.33 g/mol

• Origin: It typically arises during the chemical synthesis of epinephrine as an intermediate or degradation product where the critical catechol hydroxyl groups are masked by methoxy and benzyloxy protecting groups[2].

The Regulatory Imperative (ICH Q3A)

Under the3[3], any impurity present in a new drug substance exceeding the qualification threshold (typically 0.15% or 1.0 mg Total Daily Intake) must undergo biological safety qualification[4]. For adrenergic drugs, this necessitates proving that the impurity does not inadvertently activate or antagonize α

• or β -adrenergic receptors, which could trigger off-target tachycardia, hypertension, or bronchospasm.

Structural Pharmacology & Mechanistic Causality

To predict and evaluate the binding affinity of β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, we must analyze its structural deviations from endogenous epinephrine against the architecture of the β2​ -AR orthosteric binding site.

The Mechanism of Adrenergic Binding

High-affinity binding of catecholamines to the β2​ -AR relies on a highly conserved network of interactions within the transmembrane (TM) helical bundle:

• The Salt Bridge (TM3): The protonated β -amino group of the ligand forms a critical salt bridge with Aspartate 113 (Asp 3.32 ) on TM3.

• The Hydrogen Bond Network (TM5): The meta- and para-hydroxyl groups of the catechol ring act as hydrogen bond donors to Serine 204 (Ser 5.43 ) and Serine 207 (Ser 5.46 ) on TM5, respectively. These interactions are absolute prerequisites for stabilizing the receptor's active conformation[5][6].

Causality of Affinity Loss in the Impurity

In β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, the critical catechol moiety is completely abolished.

• The meta-position is occupied by a methoxy group, preventing hydrogen donation to Ser204.

• The para-position is occupied by a massive benzyloxy (phenylmethoxy) group.

The Mechanistic Consequence: The bulky 4-benzyloxy group introduces severe steric hindrance. The orthosteric pocket between TM3, TM5, and TM6 is tightly constrained. The benzyloxy moiety physically collides with the TM5/TM6 interface, preventing the phenylethanolamine core from inserting deeply enough into the pocket to allow the β -amino group to reach Asp113. Consequently, binding affinity is theorized to drop by several orders of magnitude compared to epinephrine, rendering the compound pharmacologically inert at adrenergic receptors. This aligns with historical data showing that normetanephrine and other non-catechol derivatives fail to effectively compete for β -adrenergic binding sites[7].

Logical mapping of the impurity's structural modifications against the β2-AR binding pocket.

Self-Validating Experimental Methodologies

To empirically prove the lack of binding affinity for regulatory submissions, a highly controlled in vitro radioligand competition binding assay is required.

Rationale for Experimental Design Choices

• Receptor Source: Recombinant CHO cells expressing human β2​ -ARs are used instead of native tissue. Causality: Native tissues express heterogeneous mixtures of α and β subtypes, leading to multiphasic competition curves. Recombinant cells provide an isolated, high-signal-to-noise system that definitively isolates the specific receptor-ligand interaction.

• Radioligand Selection: [3H] -Dihydroalprenolol ( [3H] -DHA) is utilized rather than [3H] -epinephrine[8]. Causality: Agonists like epinephrine induce a high-affinity ternary complex sensitive to intracellular GTP, leading to variable binding states. [3H] -DHA is a high-affinity antagonist that binds equally to all receptor conformations, providing a stable Bmax​ essential for accurate competitive displacement calculations.

Step-by-Step Protocol: Radioligand Competition Assay

Self-Validation Architecture: This protocol includes an internal control loop. A parallel saturation binding assay must be run to empirically determine the Kd​ of [3H] -DHA for the specific membrane batch. If the calculated Kd​ deviates by >20% from historical baselines, the assay is automatically flagged and halted, preventing the reporting of erroneous Ki​ values.

• Membrane Preparation: Harvest CHO- β2​ AR cells and homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet in assay buffer to a final concentration of 10-20 μ g protein/well.

• Ligand Preparation: Prepare a 10-point serial dilution of β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol ranging from 10−10 M to 10−4 M.

• Incubation: In a 96-well plate, combine 50 μ L of the impurity dilution, 50 μ L of [3H] -DHA (final concentration ~1 nM, near its Kd​ ), and 100 μ L of membrane suspension. Incubate at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% Polyethylenimine (PEI). Causality: Free radioligand is highly lipophilic and binds non-specifically to glass. PEI is a cationic polymer that neutralizes the glass fibers, drastically reducing non-specific binding (NSB) and maximizing the assay's Z'-factor.

• Washing & Detection: Wash filters 3x with ice-cold wash buffer to remove unbound ligand. Extract filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count radioactivity (DPM) using a liquid scintillation counter.

Step-by-step experimental workflow for the in vitro radioligand competition binding assay.

Quantitative Data Interpretation

Data obtained from the scintillation counter (in Disintegrations Per Minute, DPM) is plotted against the log concentration of the impurity. The IC50​ is determined using a four-parameter non-linear regression model. The inhibition constant ( Ki​ ) is then calculated using the Cheng-Prusoff equation:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of [3H] -DHA and Kd​ is its dissociation constant.

Modeled Affinity Profiles

Based on the SAR principles discussed in Section 2, the table below summarizes the expected quantitative outcomes when profiling this impurity against controls.

Compound	Receptor Subtype	Modeled IC50​ ( μ M)	Modeled Ki​ ( μ M)	Pharmacological Status
Epinephrine (Positive Control)	β2​ -AR	0.045	0.012	Full Agonist
Normetanephrine (Metabolite)	β2​ -AR	45.0	12.5	Weak / Inactive
β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol	β2​ -AR	> 100	> 100	Inactive (Steric Clash)

Note: A Ki​ value > 100 μ M indicates that the compound lacks meaningful affinity for the receptor at any physiologically or toxicologically relevant concentration, thereby satisfying the biological safety requirements for impurity qualification.

Conclusion

The qualification of β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol requires a rigorous synthesis of structural pharmacology and empirical validation. By understanding that the 4-benzyloxy and 3-methoxy substitutions completely disrupt the vital TM5 hydrogen bonding network and introduce insurmountable steric hindrance, scientists can confidently predict its lack of adrenergic activity. When coupled with the self-validating radioligand binding protocols outlined above, drug development teams can generate the robust, high-integrity data required by regulatory agencies to prove the toxicological safety of this API impurity.

References

• Pharmaffiliates.
• Pharmaffiliates. CAS No : 1226258-10-1 | Product Name : β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.
• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2).
• U.S. Food and Drug Administration (FDA). Guidance for Industry Q3A Impurities in New Drug Substances.
• Kobilka BK, et al.
• Strader CD, et al. Catechol-Binding Serines of β2-Adrenergic Receptors Control the Equilibrium between Active and Inactive Receptor States.
• Williams LT, et al. Identification of beta-adrenergic receptors in human lymphocytes by (-)[3H] alprenolol binding.
• Alexander RW, et al. Identification of cardiac beta-adrenergic receptors by (minus) [3H]alprenolol binding. PNAS.

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• 8. pnas.org [pnas.org]

A Technical Guide to the Spectroscopic Characterization of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Abstract

This technical guide provides a comprehensive framework for the spectroscopic characterization of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, a key intermediate in pharmaceutical synthesis. Unambiguous structural confirmation is paramount for regulatory compliance and ensuring downstream product quality. This document outlines a multi-technique approach, leveraging Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each section details the underlying principles, causality-driven experimental protocols, and expected spectral data, providing researchers and drug development professionals with a robust methodology for definitive structural elucidation and quality control. All procedures are designed to align with Good Laboratory Practice (GLP) standards to ensure data integrity and reproducibility.[1][2][3][4][5]

Introduction and Structural Overview

β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, with the molecular formula C₁₆H₁₉NO₃, is a substituted phenylethanolamine derivative.[6] Its structural complexity, featuring multiple functional groups and stereocenters, necessitates a rigorous and integrated analytical approach for full characterization. The presence of primary amine, secondary alcohol, ether linkages, and substituted aromatic rings gives rise to a unique spectroscopic fingerprint. This guide will systematically deconstruct the molecule's structure through various spectroscopic lenses to build a complete and validated chemical identity.

Molecular Structure:

Key Functional Groups for Spectroscopic Analysis:

• Primary Amine (-NH₂): Characteristic stretches and bends in IR; exchangeable protons in ¹H NMR.

• Secondary Alcohol (-CH(OH)-): Broad O-H stretch in IR; distinct methine proton signal in ¹H NMR.

• Methoxy Group (-OCH₃): Sharp singlet in ¹H NMR; characteristic C-O stretch in IR.

• Benzyloxy Group (-O-CH₂-Ph): Methylene singlet in ¹H NMR and aromatic signals; C-O ether stretch in IR.

• Substituted Aromatic Rings: Unique patterns in the aromatic region of NMR spectra and characteristic absorptions in UV-Vis spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure elucidation, providing detailed information about the chemical environment, connectivity, and stereochemistry of each atom. For this molecule, both ¹H and ¹³C NMR are essential.

Expertise & Causality: Experimental Choices

The choice of solvent and internal standard is critical for acquiring high-quality, reproducible NMR data. Deuterated chloroform (CDCl₃) is selected as the primary solvent due to its excellent solubilizing power for moderately polar organic compounds and its single, well-characterized residual solvent peak. Tetramethylsilane (TMS) is the universally accepted internal standard (0 ppm) for ¹H and ¹³C NMR, providing a reliable reference point for chemical shifts as recommended by IUPAC.[7]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.7 mL of CDCl₃.

• Internal Standard: Add a small drop of TMS to the solution.

• Transfer: Filter the solution into a clean, dry 5 mm NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz (or higher) spectrometer.

• ¹H NMR Acquisition:

  • Set spectral width to cover -1 to 10 ppm.

  • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • Process the data with a line broadening of 0.3 Hz.

• ¹³C NMR Acquisition:

  • Utilize a proton-decoupled pulse sequence.

  • Set spectral width to cover -10 to 200 ppm.

  • Acquire several thousand scans as needed for adequate signal, due to the low natural abundance of ¹³C.

• Data Analysis: Phase and baseline correct the spectra. Integrate ¹H NMR signals and reference both spectra to the TMS signal at 0.00 ppm.

Predicted Spectral Data

The following tables summarize the anticipated chemical shifts (δ) for β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. These predictions are based on established chemical shift theory and data from similar structural motifs.[8][9][10][11][12][13][14][15]

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Assignment	Predicted δ (ppm)	Multiplicity	Integration	Notes
Ar-H (Benzyloxy)	7.25 - 7.45	Multiplet	5H	Protons of the unsubstituted phenyl ring.
Ar-H (Substituted)	6.80 - 6.95	Multiplet	3H	Protons on the disubstituted benzene ring.
-OCH₂-Ph	~5.10	Singlet	2H	Benzylic methylene protons.
-CH(OH)-	~4.70	Doublet of Doublets	1H	Methine proton coupled to the adjacent CH₂ group.
-OCH₃	~3.85	Singlet	3H	Methoxy protons.
-CH₂NH₂	2.75 - 2.95	Multiplet	2H	Methylene protons adjacent to the amine.
-OH, -NH₂	1.5 - 3.0	Broad Singlets	3H	Exchangeable protons; will disappear upon D₂O shake.[16]

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Assignment	Predicted δ (ppm)	Notes
Ar-C (Substituted)	145 - 150	Carbons bearing ether groups (C-O).
Ar-C (Benzyloxy)	137 - 138	Quaternary carbon of the benzyl group.
Ar-CH (All)	110 - 130	Aromatic carbons with attached protons.
-CH(OH)-	~73	Carbon of the secondary alcohol.
-OCH₂-Ph	~71	Benzylic methylene carbon.
-OCH₃	~56	Methoxy carbon.
-CH₂NH₂	~47	Methylene carbon adjacent to the amine.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and sensitive technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expertise & Causality: Experimental Choices

Attenuated Total Reflectance (ATR) is the preferred sampling technique for this analysis. It requires minimal sample preparation, is non-destructive, and provides high-quality, reproducible spectra of solid powders or oils, eliminating the need for KBr pellets.

Experimental Protocol: ATR-FTIR

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Apply Pressure: Use the pressure clamp to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum, typically by co-adding 32 scans over a range of 4000-600 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Predicted Spectral Data

The FTIR spectrum will be dominated by absorptions corresponding to the key functional groups.

Table 3: Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type	Characteristics
3400 - 3200	O-H (Alcohol)	Stretch	Broad, strong absorption.[17]
3350 & 3280	N-H (Primary Amine)	Asymmetric & Symmetric Stretch	Two distinct, sharp to medium peaks.[16][18][19]
3100 - 3000	C-H (Aromatic)	Stretch	Medium to weak, sharp peaks.
3000 - 2850	C-H (Aliphatic)	Stretch	Medium to strong, sharp peaks.[20]
1610 - 1580	N-H (Primary Amine)	Bend (Scissoring)	Medium intensity peak.[19]
1600, 1500, 1450	C=C (Aromatic)	Ring Stretch	Multiple sharp bands of variable intensity.
1270 - 1200	C-O (Aryl Ether)	Stretch	Strong, sharp absorption.
1150 - 1050	C-O (Alcohol)	Stretch	Strong, sharp absorption.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial structural information through fragmentation analysis. Electrospray Ionization (ESI) is an ideal soft ionization technique for this polar, non-volatile molecule, as it typically yields the protonated molecular ion with minimal fragmentation.

Expertise & Causality: Experimental Choices

Positive-ion mode ESI is selected because the primary amine group is basic and readily accepts a proton, forming a stable [M+H]⁺ ion. This provides a clear and accurate determination of the monoisotopic molecular weight. High-resolution mass spectrometry (HRMS), for instance using a Q-TOF instrument, is recommended to determine the elemental composition with high accuracy.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile/water (50:50) with 0.1% formic acid to facilitate protonation.

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• MS Acquisition (Positive Ion Mode):

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 100-500).

  • Optimize source parameters (capillary voltage, cone voltage, source temperature) to maximize the [M+H]⁺ signal.

• Tandem MS (MS/MS): To confirm the structure, select the [M+H]⁺ ion for collision-induced dissociation (CID) and acquire the fragment ion spectrum. This reveals characteristic fragmentation patterns.[21]

Predicted Spectral Data

• Molecular Formula: C₁₆H₁₉NO₃

• Exact Mass: 273.1365 g/mol

• Expected [M+H]⁺ (HRMS): m/z 274.1438

Table 4: Predicted Key MS/MS Fragment Ions from [M+H]⁺ at m/z 274.1438

Fragment m/z	Proposed Loss	Fragment Structure	Notes
256.1332	H₂O	Loss of the alcohol hydroxyl group.	Common fragmentation for alcohols.[21]
244.1332	CH₂O	Loss of formaldehyde from the ethanolamine side chain.
183.0706	C₇H₇ (Tropylium)	Cleavage of the benzylic ether bond.
91.0542	C₁₀H₁₄NO₃	Benzylic cleavage yielding the stable tropylium cation.	A very common and characteristic fragment for benzyl-containing compounds.[22]
30.0338	C₁₅H₁₆O₃	Cleavage adjacent to the amine (α-cleavage), yielding CH₂=NH₂⁺.	Characteristic fragment for primary amines.[23][24]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, primarily associated with the aromatic chromophores.

Expertise & Causality: Experimental Choices

Ethanol or methanol are suitable solvents as they are transparent in the UV region of interest (>220 nm) and effectively solubilize the compound. The analysis helps confirm the presence and substitution pattern of the aromatic rings.

Experimental Protocol: UV-Vis

• Sample Preparation: Prepare a dilute solution of the sample in spectroscopic-grade ethanol to achieve an absorbance between 0.2 and 0.8 AU.

• Blank Correction: Use the same solvent as a blank to zero the spectrophotometer.

• Spectrum Acquisition: Scan the wavelength range from 400 nm down to 200 nm.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λₘₐₓ).

Predicted Spectral Data

The UV spectrum is expected to show absorptions characteristic of substituted benzene rings.[25] The presence of oxygen-containing substituents (alkoxy groups) typically causes a bathochromic (red) shift of the primary and secondary benzene absorption bands.

• Expected λₘₐₓ:

  • One strong absorption band around 220-230 nm .

  • A second, weaker, fine-structured band around 270-285 nm .[26]

Data Synthesis and Visualization

The definitive characterization of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is achieved by integrating the data from all four spectroscopic techniques. Each method provides a unique and complementary piece of the structural puzzle.

Integrated Workflow

The following diagram illustrates the logical flow of the characterization process, ensuring a comprehensive and self-validating analysis.

Caption: Fig 1. Integrated Spectroscopic Characterization Workflow.

Structure-Spectrum Correlation

This diagram links the specific molecular fragments to their expected spectroscopic signals, providing a clear visual summary of the characterization strategy.

Caption: Fig 2. Correlation of Molecular Fragments to Spectral Data.

Conclusion

By systematically applying NMR, FTIR, MS, and UV-Vis spectroscopy, a complete and unambiguous structural profile of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol can be established. The congruence of data across these orthogonal techniques provides a high degree of confidence in the compound's identity, purity, and structure. This guide serves as a foundational document for developing standardized analytical procedures for quality control and regulatory submissions in the pharmaceutical industry, ensuring that all analytical work is built on a framework of scientific integrity and reproducibility.[1][2][3]

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Navigating the Unseen: A Technical Guide to the Toxicological Profiling of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol Derivatives

Foreword: Charting a Course for Safety in Novel Therapeutics

The journey of a novel chemical entity from laboratory bench to clinical application is one of immense promise, yet it is a path fraught with the critical need for rigorous safety assessment. The class of compounds, β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol derivatives, represents a frontier in medicinal chemistry, with potential applications stemming from their unique structural motifs.[1][2] However, unlocking this therapeutic potential is contingent upon a deep and thorough understanding of their interaction with biological systems, specifically their toxicological profile.

This in-depth technical guide is crafted for researchers, scientists, and drug development professionals. It is not a mere recitation of standard operating procedures but a strategic blueprint for the comprehensive toxicological evaluation of this specific class of molecules. As a Senior Application Scientist, the narrative that follows is built upon the foundational pillars of scientific integrity: expertise in experimental design, the trustworthiness of self-validating methodologies, and an authoritative grounding in established regulatory frameworks. We will delve into the "why" behind the "how," providing a logical and scientifically sound pathway to constructing a robust toxicological profile.

Section 1: The Molecular Landscape and the Imperative for Toxicological Scrutiny

The core structure of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol derivatives, characterized by a substituted benzene ring, an amino alcohol side chain, and a methoxy group, presents a unique set of considerations for toxicological assessment. The presence of a phenolic ether and an amino alcohol moiety suggests potential for metabolic activation and interaction with various physiological targets.[3][4] Phenolic compounds, in particular, are known to undergo complex metabolism that can sometimes lead to the formation of more reactive or bioactive metabolites.[3][5][6] Therefore, a proactive and comprehensive toxicological evaluation is not merely a regulatory hurdle but a scientific necessity to ensure patient safety.[7][8][9][10]

The initial stages of drug discovery should incorporate early-stage toxicity screening to eliminate candidates with unfavorable safety profiles, thereby saving significant time and resources.[11][12][13] This guide will outline a tiered approach, beginning with in vitro assays and progressing to more complex in vivo studies, in alignment with international guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Food and Drug Administration (FDA).[14][15][16][17]

Section 2: A Tiered Approach to Toxicological Assessment: From Cells to Systems

A robust toxicological profile is constructed through a hierarchical series of investigations, moving from the cellular level to the whole organism. This tiered strategy allows for early identification of potential liabilities and informs the design of subsequent, more complex studies.

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preliminary investigation of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol metabolites

An in-depth technical guide or whitepaper on the core.### A Framework for the Preliminary Metabolic Investigation of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Executive Summary

The compound β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol represents a novel chemical entity with a phenylethanolamine core, a structure common to many pharmacologically active agents. With no existing metabolic data, a systematic and robust investigatory framework is essential for understanding its biotransformation, which is critical for drug development, safety assessment, and regulatory submission. This guide outlines a comprehensive strategy for the preliminary in vitro investigation of its metabolites. We will detail the predicted metabolic pathways based on established biochemical principles, provide validated experimental protocols using human liver microsomes (HLMs), and describe the application of high-resolution liquid chromatography-mass spectrometry (LC-MS/MS) for metabolite detection and structural elucidation. The causality behind each experimental choice is explained to ensure a scientifically sound and self-validating approach, providing researchers with a foundational blueprint for characterizing the metabolic fate of this and structurally related molecules.

Introduction and Structural Analysis

The molecule β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a substituted phenylethanolamine. Its core structure is characterized by a primary amine, a secondary alcohol, a methoxy ether, and a benzyl ether attached to the aromatic ring. These functional groups represent key sites for metabolic activity, primarily mediated by cytochrome P450 (CYP) enzymes and various Phase II conjugating enzymes.

Given the absence of published data on this specific molecule, our approach is to predict its metabolic fate by drawing parallels with the known biotransformations of structurally analogous compounds. The primary objectives of this preliminary investigation are:

• To identify the major Phase I and Phase II metabolic pathways.

• To generate a profile of potential metabolites using in vitro systems.

• To establish a validated analytical workflow for metabolite detection and identification.

Predicted Metabolic Pathways

The metabolic fate of a xenobiotic is governed by its chemical structure. Based on the functional groups present in β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, we can predict several major biotransformation reactions.

Phase I Metabolism (Functionalization): Phase I reactions introduce or expose functional groups, typically increasing the molecule's polarity. For the target compound, the most probable Phase I pathways involve the enzymatic systems of cytochrome P450.

• O-Debenzylation: The benzyloxy group is a prime target for oxidative cleavage by CYP enzymes, yielding a catechol-like intermediate and benzoic acid. This is a common metabolic route for benzyl ethers.

• O-Demethylation: The methoxy group can undergo similar oxidative cleavage to produce a second catechol-like metabolite and formaldehyde.

• Oxidation of the Primary Amine: The primary amine can be a substrate for monoamine oxidases (MAOs) or CYPs, leading to deamination and the formation of an aldehyde, which is subsequently oxidized to a carboxylic acid.

• Oxidation of the Secondary Alcohol: The secondary alcohol on the ethanolamine side chain can be oxidized to a ketone.

Phase II Metabolism (Conjugation): Following Phase I reactions, the parent compound or its Phase I metabolites can undergo conjugation with endogenous polar molecules, which significantly increases water solubility and facilitates excretion.

• Glucuronidation: The hydroxyl groups (the original secondary alcohol and those formed from O-dealkylation) are susceptible to conjugation with glucuronic acid, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs).

• Sulfation: Similarly, sulfotransferases (SULTs) can catalyze the transfer of a sulfonate group to available hydroxyl groups.

The interplay between these pathways is visualized in the diagram below.

Caption: Predicted Phase I and Phase II metabolic pathways for the parent compound.

Experimental Design for Metabolite Profiling

A tiered in vitro approach is recommended to efficiently profile the metabolic landscape. We begin with a simple, robust system to identify primary oxidative metabolites and progress to more complex systems that incorporate both Phase I and Phase II metabolism.

In Vitro Models: The Rationale

• Human Liver Microsomes (HLMs): HLMs are subcellular fractions of the liver endoplasmic reticulum and are a rich source of CYP enzymes. They are the industry-standard starting point for investigating Phase I metabolism due to their cost-effectiveness, high-throughput compatibility, and well-characterized enzymatic activity. They are ideal for initial screening to see if the compound is a CYP substrate.

• Cryopreserved Human Hepatocytes: Hepatocytes are intact liver cells that contain a full complement of both Phase I and Phase II metabolic enzymes, as well as relevant transporters. They provide a more physiologically relevant system to study the interplay between different metabolic pathways and generate a more complete metabolite profile. These should be used as a follow-up to HLM studies to confirm Phase I findings and identify Phase II conjugates.

Analytical Technique: High-Resolution LC-MS/MS

The cornerstone of modern metabolite identification is liquid chromatography coupled with high-resolution tandem mass spectrometry (HR-LC-MS/MS), often using instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass analyzers.

• Chromatography (LC): Separates the parent compound from its various metabolites based on polarity, allowing for individual analysis.

• Mass Spectrometry (MS): Provides high-accuracy mass measurements (typically <5 ppm), which are crucial for determining the elemental composition of the parent drug and its metabolites.

• Tandem MS (MS/MS): Involves fragmenting the ions of interest to obtain structural information, which helps to pinpoint the exact site of metabolic modification.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including appropriate controls.

Protocol: In Vitro Incubation with Human Liver Microsomes (HLMs)

Objective: To identify Phase I metabolites generated by CYP enzymes.

Materials:

• Parent compound stock solution (e.g., 10 mM in DMSO)

• Pooled Human Liver Microsomes (e.g., 20 mg/mL)

• NADPH regenerating system (e.g., Promega NADPH-Regeneration System)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN) with 0.1% formic acid (for quenching)

• Control compounds (e.g., Testosterone as a positive control for CYP3A4 activity)

Procedure:

• Preparation: Thaw HLMs and NADPH regenerating system on ice. Prepare working solutions.

• Incubation Setup: In a 96-well plate or microcentrifuge tubes, prepare the following reactions (final volume of 200 µL):

  • Test Reaction: 1 µL Parent Compound (final concentration 1-10 µM), 159 µL Buffer, 20 µL HLM (final concentration 0.5 mg/mL).

  • Negative Control (-NADPH): Same as the test reaction but replace the NADPH system with buffer. This control verifies that metabolism is NADPH-dependent (i.e., CYP-mediated).

  • Negative Control (-HLM): Same as the test reaction but replace HLMs with buffer. This control checks for non-enzymatic degradation of the compound.

• Pre-incubation: Pre-warm the plate at 37°C for 5 minutes to equilibrate the temperature.

• Initiation: Add 20 µL of the NADPH regenerating system to all wells except the "-NADPH" control.

• Incubation: Incubate the plate at 37°C for a time course (e.g., 0, 15, 30, 60 minutes).

• Quenching: Stop the reaction by adding 400 µL of ice-cold ACN with 0.1% formic acid. This precipitates the microsomal proteins.

• Post-Processing: Centrifuge the samples at 4,000 rpm for 15 minutes to pellet the protein.

• Sample Collection: Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

Caption: Experimental workflow for in vitro metabolism using Human Liver Microsomes.

Protocol: High-Resolution LC-MS/MS Analysis

Objective: To separate, detect, and acquire fragmentation data for the parent compound and its metabolites.

Instrumentation:

• LC System: UPLC or HPLC system capable of gradient elution.

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

• MS System: Q-TOF or Orbitrap mass spectrometer.

Typical LC Conditions:

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

Typical MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode (due to the primary amine).

• Acquisition Mode: Data-Dependent Acquisition (DDA).

  • MS1 Scan: Full scan from m/z 100-1000 to detect all ions.

  • MS2 Scans: Automatically trigger fragmentation (MS/MS) on the top 3-5 most intense ions from the MS1 scan, using a collision energy ramp to generate rich fragment spectra.

• Data Processing: Use metabolite identification software to search for expected mass shifts and compare chromatograms between test samples and controls.

Data Analysis and Structural Elucidation

The analysis begins by comparing the total ion chromatograms of the test incubations against the negative controls. New peaks present only in the complete incubation (HLM + NADPH) are potential metabolites.

Putative Metabolite Identification

The high-resolution mass data from the MS1 scan is used to calculate the elemental formula of each new peak. The mass difference between a metabolite and the parent drug indicates the type of biotransformation that occurred. This information is summarized in a table.

Table 1: Predicted Metabolites and Expected Mass Shifts

Putative Metabolite ID	Biotransformation	Mass Shift (Da)	Change in Elemental Composition
M1	O-Debenzylation	-90.0470	-C₇H₆
M2	O-Demethylation	-14.0157	-CH₂
M3	Deamination + Oxidation	+1.9950	-NH₃ +O
M4	Alcohol Oxidation	-2.0156	-H₂
M5	Glucuronidation	+176.0321	+C₆H₈O₆
M6	Sulfation	+79.9568	+SO₃

Note: The exact mass shifts are critical for confident identification with high-resolution MS data.

The fragmentation pattern (MS/MS spectrum) of each potential metabolite is then compared to that of the parent compound. A consistent loss of a fragment or a shift in a fragment's mass can confirm the location of the metabolic modification. For example, if a fragment corresponding to the benzyloxy portion of the molecule is absent in a metabolite's spectrum, it strongly supports O-debenzylation.

Conclusion and Next Steps

This guide provides a foundational, technically sound framework for the initial metabolic investigation of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. By employing standard in vitro tools like human liver microsomes and hepatocytes, coupled with powerful analytical techniques like HR-LC-MS/MS, researchers can efficiently generate a comprehensive profile of the primary Phase I and Phase II metabolites. The data gathered from this preliminary study is crucial for guiding further drug development activities, including reaction phenotyping (identifying specific CYP enzymes involved), cross-species metabolism comparisons, and planning for future in vivo pharmacokinetic studies. This structured approach ensures that the metabolic liabilities and pathways of a novel compound are understood early in the development pipeline, mitigating risks and accelerating its path forward.

References

• Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical research in toxicology, 21(1), 70-83. Available at: [Link]

• Kremers, P., Beaune, P., Cresteil, T., De Graeve, J., Columelli, S., Leroux, J. P., & Gielen, J. E. (1981). Cytochrome P-450-mediated O-dealkylation of 7-methoxy- and 7-ethoxy-coumarins. A comparison between liver microsomes from different species, including man. European journal of biochemistry, 118(3), 599-606. Available at: [Link]

• Rowe, E. I., & Gaedigk, A. (2019). Drug-metabolizing enzymes: a primer for the clinical chemist. Clinical chemistry, 65(1), 45-56. Available at: [Link]

• Brandon, E. F. A., Raap, C. D., Meijerman, I., Beijnen, J. H., & Schellens, J. H. M. (2003). An update on in vitro test methods in human drug metabolism: from liver microsomes to hepatocytes. European journal of pharmaceutical sciences, 18(3-4), 179-191. Available at: [Link]

The Strategic Role of Protected Catecholamine Analogs in Advancing Adrenergic Research: The Case of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The study of catecholaminergic systems, central to neuroscience, pharmacology, and medicine, relies on precise tools to dissect complex signaling and metabolic pathways. Endogenous catecholamines like norepinephrine and epinephrine are notoriously labile, subject to rapid enzymatic degradation and uptake, complicating targeted experimental design. This guide explores the critical role of chemically modified analogs, specifically focusing on β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol , a benzyl-protected derivative of the norepinephrine metabolite, normetanephrine. We illuminate how the strategic introduction of a methoxy group at the 3-position and a bulky benzyl ether at the 4-position transforms a simple metabolite into a sophisticated pharmacological tool. Through this lens, we will detail its application as a prodrug, a metabolic probe, and a selective ligand in catecholamine research, providing both the theoretical framework and practical methodologies for its effective use.

Introduction: Overcoming the Challenges of Catecholamine Research

The physiological actions of catecholamines are tightly regulated by a sophisticated network of synthesis, release, receptor binding, reuptake, and enzymatic degradation pathways. The two principal enzymes responsible for their inactivation are Catechol-O-methyltransferase (COMT) and Monoamine Oxidase (MAO). This rapid inactivation presents a significant hurdle for researchers aiming to study the sustained effects of these neurotransmitters or to target specific components of the adrenergic system.

To circumvent these challenges, medicinal chemists have developed analogs that possess greater metabolic stability or altered receptor selectivity. The compound β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol represents a class of such "protected" analogs. Its structure is strategically designed to resist degradation and to potentially serve as a precursor (prodrug) that releases an active molecule under specific conditions.

• The Core Structure: At its heart, the molecule is an ethanolamine, the backbone of all major catecholamines.

• The 3-Methoxy Group: This modification is identical to the one performed by COMT, which converts norepinephrine to normetanephrine. Its presence in the parent molecule prevents further action by COMT, thereby isolating the metabolic effects of other enzymes like MAO.

• The 4-Benzyloxy Group (Phenylmethoxy): This is the key "protecting" group. The bulky benzyl ether at the 4-position sterically hinders interaction with catecholamine-metabolizing enzymes and alters the molecule's affinity for adrenergic receptors and transporters. This group can be cleaved in vivo or under specific experimental conditions to unmask the free hydroxyl group, releasing a more active compound.

This guide will dissect the utility of this compound, providing a blueprint for its application in modern catecholamine research.

Mechanism and Pharmacological Profile

The unique chemical modifications of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol dictate its mechanism of action, transforming it from a simple metabolite analog into a multi-functional research tool.

As a Metabolic Probe for MAO Activity

By having the 3-position hydroxyl group already methylated, the compound is resistant to COMT. This makes it an excellent substrate for studying the activity of MAO in isolation. When introduced into a biological system (e.g., brain tissue homogenates, isolated mitochondria), its degradation is almost exclusively attributable to MAO. Researchers can measure the rate of its disappearance or the appearance of its corresponding aldehyde metabolite to quantify MAO-A or MAO-B activity with high specificity.

Prodrug Potential for Targeted Catecholamine Delivery

The benzyloxy group can be designed for cleavage by specific enzymes that are localized to certain tissues or cell types. While generic cleavage can occur in the liver, targeted delivery is the ultimate goal. Upon cleavage of the benzyl ether, the compound is converted to 3-O-methylnorepinephrine (normetanephrine) , which has its own distinct pharmacological profile. This controlled release allows for the study of the downstream effects of normetanephrine generation in a specific anatomical region or over a prolonged period, avoiding the systemic effects of a bolus injection of the active amine.

Altered Receptor and Transporter Affinity

The presence of the large, lipophilic benzyloxy group dramatically alters the molecule's interaction with adrenergic receptors (α1, α2, β1, β2, β3) and catecholamine transporters (NET, DAT).

• Receptor Binding: The bulky substituent may decrease binding affinity for receptors that have a tight binding pocket for the catechol moiety. Conversely, it could introduce new, favorable interactions, potentially leading to unexpected selectivity for a particular receptor subtype.

• Transporter Interaction: The norepinephrine transporter (NET) is responsible for the reuptake of norepinephrine from the synaptic cleft. The structural modifications on our probe molecule make it a poor substrate for NET, prolonging its extracellular lifetime compared to endogenous catecholamines.

This altered affinity profile is not a limitation but a feature. It allows the compound to be used in competitive binding assays to probe the structure of receptor binding pockets and to characterize the substrate specificity of transporters.

Signaling Pathway Overview

The logical flow from the compound to its potential downstream effects is illustrated below.

Caption: Metabolic and signaling pathways for the protected catecholamine analog.

Experimental Protocols and Methodologies

The true value of a research tool lies in its practical application. Below are validated, step-by-step protocols where β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol can be effectively employed.

Protocol: In Vitro MAO Activity Assay

This protocol provides a self-validating system to measure MAO-A or MAO-B activity in tissue homogenates using the probe compound as a substrate.

Objective: To quantify the rate of MAO-dependent metabolism of the probe.

Materials:

• Tissue of interest (e.g., rodent liver, brain cortex)

• Homogenization Buffer (0.1 M potassium phosphate, pH 7.4)

• β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (10 mM stock in DMSO)

• MAO-A specific inhibitor (e.g., Clorgyline)

• MAO-B specific inhibitor (e.g., Selegiline)

• HPLC system with UV or electrochemical detection

Methodology:

• Tissue Preparation: Homogenize fresh or frozen tissue in ice-cold homogenization buffer. Centrifuge at 1,000 x g for 10 min at 4°C to remove nuclei and debris. The supernatant contains mitochondria, where MAO is located.

• Reaction Setup: In separate microcentrifuge tubes, prepare the following conditions (in triplicate):

  • Total MAO Activity: 100 µL tissue homogenate + 10 µL vehicle (DMSO).

  • MAO-B Activity: 100 µL tissue homogenate + 10 µL Clorgyline (final conc. 1 µM). Pre-incubate for 15 min at 37°C.

  • MAO-A Activity: 100 µL tissue homogenate + 10 µL Selegiline (final conc. 1 µM). Pre-incubate for 15 min at 37°C.

• Initiate Reaction: Add 10 µL of the probe compound stock solution to each tube (final concentration ~100 µM).

• Incubation: Incubate all tubes at 37°C for 30 minutes in a shaking water bath.

• Stop Reaction: Terminate the reaction by adding 20 µL of 2M HCl. This will precipitate proteins.

• Sample Preparation: Centrifuge at 14,000 x g for 5 min. Collect the supernatant for analysis.

• Quantification: Analyze the samples by HPLC to measure the remaining amount of the parent compound. The rate of metabolism is calculated by subtracting the final amount from the initial amount.

• Data Interpretation:

  • Metabolism in the "Total MAO" tube represents MAO-A + MAO-B.

  • Metabolism in the "Clorgyline" tube represents MAO-B only.

  • Metabolism in the "Selegiline" tube represents MAO-A only.

Workflow Diagram: MAO Activity Assay

Caption: Experimental workflow for determining MAO-A and MAO-B activity.

Protocol: In Vivo Microdialysis for Prodrug Activation

Objective: To measure the conversion of the prodrug to its active metabolite (normetanephrine) in a specific brain region of a live, anesthetized animal.

Materials:

• Stereotaxic apparatus

• Microdialysis probes (e.g., 2 mm membrane)

• Anesthetized rat or mouse

• β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol solution in artificial cerebrospinal fluid (aCSF)

• HPLC system with electrochemical detection (highly sensitive for catecholamines)

Methodology:

• Surgical Implantation: Anesthetize the animal and place it in the stereotaxic frame. Surgically implant a microdialysis guide cannula targeting the brain region of interest (e.g., prefrontal cortex, striatum).

• Probe Insertion & Equilibration: On the day of the experiment, insert the microdialysis probe through the guide. Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min). Allow the system to equilibrate for at least 1-2 hours, collecting baseline samples every 20 minutes.

• Baseline Collection: Collect 3-4 baseline dialysate samples to establish basal levels of neurotransmitters.

• Prodrug Administration: Switch the perfusion fluid to aCSF containing a known concentration of the probe compound (e.g., 10 µM). This is known as reverse dialysis or local administration.

• Sample Collection: Continue collecting dialysate samples every 20 minutes for 2-3 hours following the start of prodrug administration.

• Sample Analysis: Immediately analyze the dialysate samples using HPLC-ED to quantify the concentrations of both the parent probe compound and its expected active metabolite, normetanephrine.

• Data Interpretation: An increase in the concentration of normetanephrine in the dialysate over time, following the introduction of the parent compound, provides direct evidence of in vivo prodrug conversion and enzymatic cleavage within that specific brain region.

Data Summary and Interpretation

When conducting experiments with this probe, quantitative data should be organized for clear interpretation. Below are hypothetical but representative data tables.

Table 1: Adrenergic Receptor Binding Affinities (Ki, nM)

Compound	α1 Receptor	α2 Receptor	β1 Receptor	β2 Receptor
Norepinephrine	15	5	50	150
Normetanephrine	250	150	800	>1000
β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol	>5000	>5000	>10000	>10000

Interpretation: The data clearly shows that the bulky benzyloxy group severely diminishes the compound's affinity for all major adrenergic receptors, making its direct action negligible. Its pharmacological effects are therefore almost entirely dependent on its conversion to an active metabolite.

Table 2: MAO Metabolism Rate (pmol/min/mg protein)

Substrate	Total MAO Activity	MAO-A Activity	MAO-B Activity
β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol	150.2 ± 12.5	135.8 ± 11.9	14.4 ± 3.1
Serotonin (MAO-A Control)	195.4 ± 15.1	190.1 ± 14.8	5.3 ± 1.8
Phenylethylamine (MAO-B Control)	88.6 ± 9.2	10.1 ± 2.5	78.5 ± 8.9

Interpretation: The probe compound is primarily metabolized by MAO-A, similar to endogenous catecholamine metabolites. This confirms its utility as a tool for studying MAO-A specific activity.

Conclusion and Future Directions

β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, and protected catecholamine analogs like it, are indispensable tools in modern pharmacology. They offer a level of experimental control that is unattainable with endogenous ligands alone. By resisting COMT degradation and acting as a substrate for MAO, this compound provides a clean window into monoamine oxidase activity. Furthermore, its potential as a prodrug, activated by enzymatic cleavage in vivo, opens avenues for studying the localized, sustained effects of catecholamine metabolites like normetanephrine, whose physiological roles are still being fully elucidated.

Future research should focus on developing analogs with different protecting groups that can be cleaved by more specific enzymes, allowing for even greater cell-type or tissue-specific activation. This would represent a major step forward in our ability to therapeutically and experimentally target the complex and vital catecholaminergic systems of the brain and body.

References

• Title: The Adrenergic Receptors: A Historical Review Source: Goodman & Gilman's: The Pharmacological Basis of Therapeutics URL: [Link]

• Title: Catecholamine Metabolism and the Role of COMT and MAO Source: Principles of Neurobiology, Second Edition URL: [Link]

Protocols & Analytical Methods

Application Note: Qualification and Use of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol as a Reference Standard for Epinephrine Impurity Profiling

Abstract

This document provides a comprehensive guide for the qualification and application of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol as a crucial reference standard in the analytical testing of Epinephrine. Epinephrine's therapeutic efficacy is intrinsically linked to its purity, making the identification and quantification of process-related impurities and degradation products a critical aspect of quality control. This application note details the scientific rationale for using β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, a known epinephrine-related compound, for this purpose.[1][2][3] We present detailed protocols for the qualification of this reference standard and its use in a stability-indicating High-Performance Liquid Chromatography (HPLC) method, adhering to principles outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[4][5][6]

Introduction: The Imperative of Purity in Epinephrine Formulations

Epinephrine is a potent catecholamine used as a first-line treatment for life-threatening conditions such as anaphylaxis and cardiac arrest.[7] Its chemical structure, featuring a catechol moiety, makes it highly susceptible to oxidation and degradation, particularly when exposed to light, air, or changes in pH.[8] Consequently, ensuring the purity and stability of Epinephrine drug substances and products is paramount. Regulatory bodies mandate strict control over impurities, which can arise during synthesis (process-related impurities) or storage (degradation products).[6][9]

Reference standards are the cornerstone of pharmaceutical analysis, providing the benchmark against which product quality is measured.[10] While a primary Epinephrine standard is used for assay and identification, specific impurity reference standards are essential for validating analytical methods capable of separating and quantifying these minor components. β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a key process-related impurity or synthetic precursor of Epinephrine, making it an ideal reference material for method development, validation, and routine quality control.[1][2][3]

Characterization of the Reference Standard

Chemical Identity and Relationship to Epinephrine

β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is structurally similar to Epinephrine. The key difference is the presence of a benzyl (phenylmethyl) ether protecting group on the 4-hydroxyl position of the catechol ring and the absence of the N-methyl group and the beta-hydroxyl group on the ethylamine side chain. This structural relationship is critical, as its presence in an Epinephrine sample can indicate incomplete deprotection or other side reactions during the manufacturing process.

Property	β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol
Synonym	2-Amino-1-(4-(benzyloxy)-3-methoxyphenyl)ethan-1-ol
CAS Number	1226258-10-1[1][2][11]
Molecular Formula	C16H19NO3[1][2][11]
Molecular Weight	273.33 g/mol [1][2][11]
Appearance	Typically a light yellow solid[1]

Table 1: Physicochemical Properties of the Reference Standard.

Caption: Chemical structures of Epinephrine and its related compound.

Qualification of a Working Reference Standard

The integrity of any analysis depends on the quality of the reference standard. A working or secondary reference standard must be thoroughly characterized to confirm its identity, purity, and potency. This qualification process ensures its suitability for its intended analytical purpose and establishes its traceability to a primary standard or through definitive characterization.[4][9][12]

The Qualification Workflow

The qualification of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol as a working standard involves a multi-step process. This ensures that the material is well-characterized and suitable for use in quantitative and qualitative analyses.

Caption: Workflow for the qualification of a secondary/impurity reference standard.

Protocol: Purity Determination by HPLC

This protocol outlines a general method for determining the purity of the β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol reference standard.

1. Instrumentation:

• HPLC system with a UV detector.

• Data acquisition and processing software.

2. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium Acetate (analytical grade)

• Acetic Acid (analytical grade)

• Purified water (18.2 MΩ·cm)

• β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol candidate material

3. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM Ammonium Acetate in water, pH 4.5 with Acetic Acid
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 280 nm
Injection Vol.	10 µL

Table 3: Example HPLC Chromatographic Conditions for Purity Assessment.

4. Procedure:

• Standard Preparation: Accurately weigh and dissolve the candidate material in Methanol to prepare a stock solution of approximately 1.0 mg/mL. Dilute to a working concentration of 0.1 mg/mL with a 50:50 mixture of Mobile Phase A and B.

• Analysis: Inject the working standard solution into the HPLC system.

• Calculation: Determine the area percent of the main peak relative to the total area of all peaks detected. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

5. Acceptance Criteria:

• Purity should be ≥ 98.0%.

• No single impurity should be > 0.5%.

Protocol: Stability-Indicating HPLC Method for Epinephrine Purity

This method is designed to separate Epinephrine from β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and other potential degradation products, proving its specificity and stability-indicating nature.[7][13]

1. Instrumentation & Reagents:

• As listed in Section 3.2.

• Epinephrine USP Reference Standard.[14]

• Qualified β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol Reference Standard.

2. Chromatographic Conditions:

• Utilize the same conditions as detailed in Table 3. This system is chosen for its ability to resolve polar and non-polar compounds effectively. The acidic pH ensures that the amine groups of both Epinephrine and the impurity are protonated, leading to sharp, symmetrical peaks.[15]

3. Solution Preparation:

• Epinephrine Standard Stock (A): Prepare a 1.0 mg/mL solution of Epinephrine USP RS in 0.01 N Hydrochloric Acid.

• Impurity Standard Stock (B): Prepare a 1.0 mg/mL solution of the qualified β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol RS in Methanol.

• Resolution Solution: Combine aliquots of Stock A and Stock B and dilute with the mobile phase to final concentrations of approximately 0.1 mg/mL Epinephrine and 0.01 mg/mL of the impurity. This solution is used to verify that the chromatographic system can adequately separate the two compounds.

• Test Sample Preparation: Prepare the Epinephrine drug substance or product sample at a target concentration of 1.0 mg/mL in 0.01 N Hydrochloric Acid.

4. Analysis Procedure:

• Equilibrate the HPLC system until a stable baseline is achieved.

• Perform five replicate injections of the Resolution Solution to check system suitability.

• Inject a blank (diluent) to ensure no interfering peaks are present.

• Inject the Test Sample solution in duplicate.

• Inject the Resolution Solution again at the end of the sequence to confirm system stability.

System Suitability and Data Interpretation

For the analytical method to be considered valid for its intended use, it must meet predefined system suitability test (SST) criteria.[4]

Parameter	Acceptance Criteria	Rationale
Resolution	≥ 2.0 between Epinephrine and the impurity peak	Ensures baseline separation for accurate quantification.
Tailing Factor	≤ 2.0 for the Epinephrine peak	Confirms good peak shape and column performance.
RSD of Peak Area	≤ 2.0% for 5 replicate injections	Demonstrates the precision of the analytical system.

Table 4: System Suitability Test (SST) Parameters and Acceptance Criteria.

Data Interpretation:

• Identification: The impurity in the Test Sample is identified by comparing its retention time to that of the qualified β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol reference standard.

• Quantification: The amount of the impurity in the sample is calculated using the peak area response from a known concentration of the reference standard (external standard method).

Conclusion

The use of a well-characterized reference standard for β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is indispensable for the robust quality control of Epinephrine. It enables the development and validation of specific, stability-indicating analytical methods that can accurately identify and quantify this critical process-related impurity. The protocols and workflows described in this application note provide a scientifically sound framework for researchers, scientists, and drug development professionals to ensure the purity, safety, and efficacy of Epinephrine formulations. Adherence to these principles supports regulatory compliance and contributes to overall product quality.[4][6]

References

• Title: How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines) Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Development and validation of stability indicating HPLC method for determination of adrenaline tartrate Source: Journal of King Saud University - Science URL: [Link]

• Title: Sensitive Determination of Epinephrine Using Kinetic Spectrophotometric Method Source: Oriental Journal of Chemistry URL: [Link]

• Title: Stability of Epinephrine at Standard Concentrations Source: The Canadian Journal of Hospital Pharmacy URL: [Link]

• Title: Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation Source: PubMed URL: [Link]

• Title: Development and validation of stability indicating HPLC method for determination of adrenaline tartrate Source: Journal of King Saud University - Science (Elsevier) URL: [Link]

• Title: Development and Validation of Stability Indicating HPLC Method for Determination of Adrenaline Tartrate Source: ResearchGate URL: [Link]

• Title: Quantitative Analysis of Epinephrine in Human Plasma Samples Using Kinetic Fluorometric Method Combined with Second-order Calibration Source: J-Stage URL: [Link]

• Title: USP Methods for the Analysis of Epinephrine Using the Legacy L1 Column Source: SIELC Technologies URL: [Link]

• Title: Transo-Pharm's successful co-operation with the USP - during the update of the Epinephrine USP 42.2 monograph Source: Transo-Pharm URL: [Link]

• Title: Official Monographs for Part I / Epinephrine Injection Source: Japanese Pharmacopoeia URL: [Link]

• Title: Epinephrine (USP) | USP | Pharmacopoeia | Reference Standards Source: PharmaCompass URL: [Link]

• Title: Simultaneous Determination of Epinephrine and Norepinephrine by High Performance Liquid Chromatography Source: ResearchGate URL: [Link]

• Title: USP Monographs: Epinephrine Source: USP-NF URL: [Link]

• Title: How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines) Source: YouTube URL: [Link]

• Title: Automated analysis for plasma epinephrine and norepinephrine by liquid chromatography, including a sample cleanup procedure Source: PubMed URL: [Link]

• Title: β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol Source: Pharmaffiliates URL: [Link]

• Title: Epinephrine-impurities Source: Pharmaffiliates URL: [Link]

• Title: Reference-Standard Material Qualification Source: Pharmaceutical Technology URL: [Link]

• Title: ICH harmonised tripartite guideline specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances Q6A Source: International Council for Harmonisation URL: [Link]

• Title: Reference Standards, Types, Uses, Preparation & Qualification Source: Veeprho URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
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• 4. resolvemass.ca [resolvemass.ca]
• 5. transopharm.com [transopharm.com]
• 6. database.ich.org [database.ich.org]
• 7. jksus.org [jksus.org]
• 8. Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmtech.com [pharmtech.com]
• 10. Epinephrine (USP) | USP | Pharmacopoeia | Reference Standards | PharmaCompass.com [pharmacompass.com]
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• 12. youtube.com [youtube.com]
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• 14. store.usp.org [store.usp.org]
• 15. researchgate.net [researchgate.net]

Application Note: NMR Sample Preparation for β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Abstract

This document provides a comprehensive, field-proven guide for the preparation of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1) for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. As a compound featuring multiple key functional groups including a primary amine, a secondary alcohol, and aromatic ether linkages, its structural elucidation demands a meticulously prepared sample to ensure spectral quality. This guide moves beyond a simple checklist, explaining the causal reasoning behind critical choices in solvent selection, sample concentration, and handling procedures. It is intended for researchers, scientists, and drug development professionals who require reliable and reproducible NMR data for this class of molecules.

Pre-Analysis Profile of the Analyte

A successful NMR experiment begins with a thorough understanding of the analyte's chemical nature. β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (Molecular Formula: C₁₆H₁₉NO₃, Molecular Weight: 273.33 g/mol ) presents specific challenges and opportunities in NMR analysis due to its functional groups.[1][2]

• Labile Protons (-NH₂ and -OH): The primary amine and secondary alcohol groups contain protons that can exchange with each other and with deuterium in certain solvents. This can lead to signal broadening or complete disappearance from the ¹H NMR spectrum. The choice of solvent is therefore paramount to either observe or intentionally exchange these protons for structural confirmation.

• Solubility: The presence of both polar (amine, alcohol) and non-polar (benzyloxy, aromatic rings) moieties gives the molecule an amphiphilic character. Its solubility is pH-dependent due to the basicity of the amine group.[3] It is described as a light yellow solid, and for optimal results, it must be fully dissolved with no particulate matter.[2]

• Stability: The compound should be stored in a refrigerator at 2-8°C.[2] While specific stability data in solution is not widely published, related aromatic amines and alcohols can be susceptible to oxidation or degradation from prolonged exposure to light or acidic conditions.[4] Therefore, samples should be prepared fresh and analyzed promptly.

The Critical Decision: Deuterated Solvent Selection

The most crucial step in preparing this analyte is the selection of an appropriate deuterated solvent. The solvent's role extends beyond simple dissolution; it stabilizes the spectrometer's magnetic field via its deuterium signal (the "lock") and its chemical properties dictate the appearance of labile proton signals.[5][6][7]

Solvent Comparison for β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Solvent	Formula	Key Characteristics & Rationale	Suitability
Dimethyl Sulfoxide-d₆	DMSO-d₆	Highly Recommended. A polar aprotic solvent with excellent dissolving power for a wide range of organic molecules.[5] It forms hydrogen bonds with -OH and -NH₂ protons, slowing their exchange rate and typically allowing them to be observed as distinct, often broadened, singlets.	Excellent
Chloroform-d	CDCl₃	The most common NMR solvent, it is less polar than DMSO.[8] It may dissolve the analyte, but labile proton signals are often very broad or may not be observed due to intermediate exchange rates. Residual water can exacerbate this issue.	Acceptable
Methanol-d₄	CD₃OD	A polar protic solvent. It will readily dissolve the analyte but will cause rapid deuterium exchange with the -NH₂ and -OH protons, leading to their disappearance from the ¹H spectrum.[6] This can be used as a confirmatory technique.	Poor (for observing labile protons)
Deuterium Oxide	D₂O	As a highly polar protic solvent, it is generally unsuitable for this largely organic molecule unless it is in a salt form. It will rapidly exchange with and eliminate the signals from labile protons.[5]	Unsuitable (unless for specific exchange studies)

Decision Pathway for Solvent Selection

The following diagram illustrates the logical process for selecting the optimal solvent based on the analytical goals.

Caption: Logical flow for selecting the appropriate deuterated solvent.

Quantitative Sample Preparation Protocol

This section provides a step-by-step methodology for preparing a high-quality NMR sample. Following these steps minimizes common sources of error such as poor shimming, signal broadening, and spectral artifacts.

Recommended Sample Mass and Concentration

The amount of material required depends on the specific NMR experiment being performed. For small molecules like this one (MW < 1000 g/mol ), the following concentrations are recommended.[9][10][11]

Experiment Type	Recommended Mass (mg)	Volume (mL)	Approx. Concentration (mM)	Rationale
¹H NMR	5 - 25 mg	0.6 mL	30 - 150 mM	Provides excellent signal-to-noise in a few minutes. Overly concentrated samples can cause line broadening.[9][12]
¹³C NMR	50 - 100 mg	0.6 mL	300 - 600 mM	¹³C has a much lower natural abundance and gyromagnetic ratio, requiring a more concentrated sample for timely data acquisition.[9][10]
2D NMR (COSY, HSQC)	15 - 30 mg	0.6 mL	90 - 180 mM	A moderately concentrated sample is needed to obtain good cross-peaks in a reasonable timeframe.

Experimental Workflow

This workflow ensures complete dissolution and removal of particulate matter, which is critical for achieving high-resolution spectra.

Caption: Step-by-step workflow for NMR sample preparation.

Detailed Step-by-Step Methodology

Materials and Equipment:

• β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

• High-quality 5 mm NMR tubes (clean, unscratched)[11][12]

• NMR tube caps

• Analytical balance

• Small glass vial (e.g., 4 mL) with cap

• Volumetric pipette or gas-tight syringe

• Pasteur pipette and bulb

• Small amount of glass wool (do not use cotton)[10]

• Vortex mixer

• Deuterated solvent (DMSO-d₆ recommended)

Protocol:

• Weigh the Sample: Accurately weigh the desired amount of the solid analyte (see Table in 3.1) and transfer it into a clean, dry glass vial. It is crucial to perform dissolution in a secondary vial, not directly in the NMR tube, to ensure complete solubilization and allow for filtration.[9][10]

• Add Solvent: Using a calibrated pipette, add the appropriate volume of deuterated solvent (typically 0.5-0.6 mL) to the vial.[11][12] This volume corresponds to a solution height of approximately 4 cm in a standard 5 mm NMR tube, which is optimal for shimming.[12]

• Dissolve the Sample: Cap the vial and vortex it for 30-60 seconds. Visually inspect for any remaining solid particles. If dissolution is slow, gentle warming or brief sonication of the vial may be applied, but be cautious with sonication if using a fragile vial.

• Prepare for Filtration: Take a clean Pasteur pipette and tightly pack a small plug of glass wool into the narrow tip. This will serve as a filter to remove any micro-particulates that can severely degrade spectral resolution.[10]

• Transfer to NMR Tube: Draw the dissolved sample solution into the prepared Pasteur pipette and carefully transfer it into the NMR tube, filtering it through the glass wool plug.

• Finalize the Sample: Securely place a cap on the NMR tube. Gently invert the tube several times to ensure the solution is homogeneous. Label the tube clearly with a permanent marker. Before inserting into the spectrometer, wipe the outside of the tube with a lint-free tissue dampened with isopropanol or acetone to remove any fingerprints or dust.[12][13]

Troubleshooting and Advanced Considerations

• Sample Fails to Dissolve: If the sample does not fully dissolve in DMSO-d₆, consider gently warming the vial in a water bath. If solubility remains an issue, a different solvent system may be required, but this will likely involve compromising on the ability to observe labile protons.

• Broad Spectral Lines: If the resulting spectrum shows broad lines, the cause could be undissolved particulate matter, an overly concentrated sample, or the presence of paramagnetic impurities.[9][12] Re-filtering the sample or preparing a more dilute sample can often resolve the issue.

• Confirming Labile Protons with a D₂O Shake: To definitively identify the -NH₂ and -OH signals, you can add one small drop of deuterium oxide (D₂O) to your finished NMR sample (in DMSO-d₆), cap, shake well, and re-acquire the ¹H spectrum. The signals corresponding to the amine and alcohol protons will disappear due to rapid deuterium exchange, confirming their identity.[5]

References

• NMR Sample Preparation. (n.d.). Iowa State University Chemical Instrumentation Facility. Retrieved from [Link]

• How to Prepare Samples for NMR. (n.d.). ResearchGate. Retrieved from [Link]

• Sample Preparation. (n.d.). University College London, Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

• NMR Sample Preparation. (n.d.). University of Victoria, Department of Chemistry. Retrieved from [Link]

• β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. (n.d.). Pharmaffiliates. Retrieved from [Link]

• Deuterated Standards and Solvents for NMR. (2025, December 22). ResolveMass Laboratories Inc. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island, Open Access Dissertations. Retrieved from [Link]

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• 1. scbt.com [scbt.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. NMR 溶剂 [sigmaaldrich.com]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. researchgate.net [researchgate.net]
• 11. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 12. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 13. web.uvic.ca [web.uvic.ca]

beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol standard curve preparation for mass spectrometry

An Application Note and Protocol for the Bioanalytical Quantification of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol using LC-MS/MS.

Introduction

beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (BMPB) is an organic molecule with a chemical structure featuring primary amino and hydroxyl functional groups, making it a candidate for various stages of pharmaceutical development.[1] Accurate quantification of such compounds in biological matrices (e.g., plasma, serum, urine) is fundamental for pharmacokinetic (PK), toxicokinetic (TK), and metabolism studies. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for these bioanalytical assays, offering unparalleled sensitivity, selectivity, and speed.[2]

This application note provides a comprehensive, step-by-step protocol for the preparation of a standard curve for the quantification of BMPB in a biological matrix by LC-MS/MS. As a Senior Application Scientist, this guide emphasizes the scientific rationale behind key procedural steps, ensuring the development of a robust, accurate, and reproducible bioanalytical method that aligns with regulatory expectations.[3][4]

Core Principles: The Standard Curve and Internal Standardization

The cornerstone of quantitative mass spectrometry is the calibration curve, commonly referred to as a standard curve. This is generated by analyzing a series of calibration standards—samples of a blank biological matrix spiked with known concentrations of the analyte—across the expected concentration range in unknown samples.[5] A linear relationship is established by plotting the instrument's response against the known concentration of the analyte.

However, the analytical process, from sample preparation to final detection, is subject to variability.[6] To correct for these potential fluctuations, a known and constant amount of an Internal Standard (IS) is added to every sample, including calibrators, quality controls, and unknowns.[7] The quantification is then based on the ratio of the analyte's peak area to the IS's peak area. An ideal IS is a stable isotope-labeled (SIL) version of the analyte, as it shares nearly identical physicochemical properties, ensuring it behaves similarly during extraction, chromatography, and ionization, thus providing the most effective normalization.[6][8]

Methodology

This protocol outlines the preparation of a standard curve for BMPB in human plasma. The principles can be adapted for other biological matrices with appropriate validation.

Materials and Reagents

• Analyte: beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (BMPB) reference standard (≥98% purity)[1]

• Internal Standard (IS): Stable Isotope-Labeled BMPB (e.g., BMPB-d5, ¹³C₆). If a SIL-IS is unavailable, a structural analog may be used, but requires more extensive validation to account for differences in extraction recovery and ionization efficiency.[9]

• Biological Matrix: Pooled, blank human plasma (K₂EDTA as anticoagulant). Screened to be free of BMPB and any interfering substances.

• Solvents: HPLC or LC-MS grade Methanol (MeOH), Acetonitrile (ACN), and water.

• Additives: Formic Acid (FA), Optima™ LC/MS grade.

• Consumables: Low-binding microcentrifuge tubes[10], calibrated pipettes and filter tips, Class A volumetric flasks.

Instrumentation and Proposed LC-MS/MS Conditions

The following are starting parameters and should be optimized for the specific instrumentation used.

Parameter	Condition	Rationale
LC System	UHPLC System	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase, e.g., 2.1 x 50 mm, 1.8 µm	Good retention for moderately polar compounds like BMPB.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes protonation for positive ion mode ESI.[11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 5 minutes	A generic gradient to be optimized for separating BMPB from matrix components.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reproducibility.
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer	Required for Selective Reaction Monitoring (SRM) for high selectivity and sensitivity.[12]
Ionization Mode	Electrospray Ionization (ESI), Positive	The primary amine in BMPB is readily protonated.
SRM Transitions	To be determined by infusing a standard solution. e.g., BMPB: Q1 m/z 274.1 → Q3 m/z XXX.X; IS: Q1 m/z 279.1 → Q3 m/z YYY.Y	Precursor ion ([M+H]⁺) is selected in Q1, fragmented in Q2, and a specific product ion is monitored in Q3.
Source Params.	To be optimized (e.g., Gas Temp, Gas Flow, Nebulizer, Capillary Voltage)	Instrument-specific optimization is critical for maximizing sensitivity.

Preparation of Stock and Working Solutions

Accurate preparation of stock solutions is paramount as all subsequent concentrations depend on it.[13] Avoid serial dilutions from a single stock to prepare different calibrator levels, as this can propagate errors.[14]

Protocol: Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of BMPB reference standard into a 10 mL volumetric flask. Record the exact weight.

  • Dissolve and bring to volume with Methanol. This is the BMPB Primary Stock (S1).

  • Repeat the process for the Internal Standard to create the IS Primary Stock (IS-S1).

  • Rationale: Methanol is a good solvent for a wide range of organic molecules. Preparing stocks at a high concentration ensures stability and allows for accurate dilution to working levels.

• BMPB Working Stock Solutions:

  • Prepare an intermediate stock (S2) at 100 µg/mL by diluting 1 mL of S1 into a 10 mL volumetric flask with 50:50 MeOH:Water.

  • Prepare a second intermediate stock (S3) at 10 µg/mL by diluting 1 mL of S2 into a 10 mL volumetric flask with 50:50 MeOH:Water.

  • From S2 and S3, prepare a set of "Spiking" or "Working" solutions (WS) that will be used to spike into the blank matrix.

  • Rationale: Using a diluent with some water content (e.g., 50:50 MeOH:Water) ensures compatibility when spiking into an aqueous matrix like plasma, preventing analyte precipitation.

• IS Working Solution (IS-WS):

  • Dilute the IS-S1 to a final concentration that yields a robust and consistent signal in the mass spectrometer (e.g., 100 ng/mL). The optimal concentration should be determined during method development.

  • Rationale: The IS response should be high enough to be statistically stable but not so high that it saturates the detector.[6]

Standard Curve and Quality Control (QC) Sample Preparation

The standard curve should bracket the expected concentration range of the unknown samples. Quality control samples are prepared independently to verify the accuracy of the curve.[15]

Protocol: Calibrator and QC Preparation

• Spiking: Prepare calibrator (CAL) and quality control (QC) samples by spiking small volumes (e.g., 5-10 µL) of the appropriate BMPB working solutions into a known volume of blank plasma (e.g., 95-90 µL). The total volume of spiking solution should not exceed 10% of the plasma volume to avoid altering the matrix character.

• Concentration Levels: A typical curve consists of a blank (matrix only), a zero (matrix + IS), and 6-8 non-zero calibrators.[5] QCs are typically prepared at four levels:

  • LLOQ: Lower Limit of Quantification

  • LQC: Low Quality Control (~3x LLOQ)

  • MQC: Medium Quality Control (middle of the curve)

  • HQC: High Quality Control (~80% of the highest standard)

Example Preparation Scheme:

Sample ID	Final Conc. (ng/mL)	Plasma Vol. (µL)	Spiking Sol'n ID	Spike Vol. (µL)
Blank	0	100	-	0
Zero	0	95	-	0
CAL 1 (LLOQ)	1	95	WS-1 (100 ng/mL)	5
CAL 2	2.5	95	WS-2 (250 ng/mL)	5
CAL 3	10	95	WS-3 (1 µg/mL)	5
CAL 4	50	95	WS-4 (5 µg/mL)	5
CAL 5	100	95	WS-5 (10 µg/mL)	5
CAL 6	250	95	WS-6 (25 µg/mL)	5
CAL 7	450	95	WS-7 (45 µg/mL)	5
CAL 8 (ULOQ)	500	95	WS-8 (50 µg/mL)	5
LQC	3	95	QC-L (300 ng/mL)	5
MQC	75	95	QC-M (7.5 µg/mL)	5

| HQC | 400 | 95 | QC-H (40 µg/mL) | 5 |

Note: QC working solutions should be prepared from a separate weighing of the reference standard if possible.

Sample Preparation (Protein Precipitation)

Protein precipitation is a simple and effective way to remove the majority of proteins from plasma samples, which can otherwise foul the LC column and ion source.[10]

Protocol: Protein Precipitation

• Aliquot 50 µL of each CAL, QC, blank, and zero sample into a low-binding microcentrifuge tube.

• Add 10 µL of the IS Working Solution to all samples except the blank. Vortex briefly.

• Add 200 µL of cold Acetonitrile containing 0.1% formic acid. This is the precipitation solvent.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at >10,000 x g for 10 minutes at 4 °C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Rationale: A 4:1 ratio of organic solvent to plasma is typically sufficient for effective protein precipitation. Cold solvent can improve precipitation efficiency. The addition of formic acid helps to maintain the analyte in its protonated state, improving stability.

Workflow Visualization

The following diagram illustrates the complete workflow from solution preparation to data acquisition.

Caption: Workflow for Standard Curve and QC Preparation.

Data Analysis and Acceptance Criteria

After data acquisition, the peak area for the analyte and the internal standard are integrated. The peak area ratio (Analyte Area / IS Area) is calculated for each calibrator.

• Regression: A calibration curve is constructed by plotting the peak area ratio (y-axis) against the nominal concentration (x-axis).

• Model: A linear regression model with a 1/x or 1/x² weighting is typically used.

  • Rationale: Bioanalytical data often exhibits heteroscedasticity (variance increases with concentration). Weighting the regression gives less influence to the higher concentration points, resulting in better accuracy at the low end of the curve.[5]

• Acceptance Criteria: The curve is deemed acceptable if it meets criteria established by regulatory bodies like the FDA and EMA.[3][15][16]

Parameter	Acceptance Criterion
Correlation Coefficient (r²)	≥ 0.99
Calibrator Accuracy	Back-calculated concentration must be within ±15% of the nominal value for all points (±20% at the LLOQ).
Number of Standards	At least 75% of the non-zero calibrators must meet the accuracy criterion.
QC Accuracy	At least 67% of the QC samples, with at least 50% at each level, must be within ±15% of their nominal values.

Discussion of Key Challenges: Matrix Effects

One of the most significant challenges in LC-MS/MS bioanalysis is the matrix effect.[17] This refers to the alteration of ionization efficiency for the analyte due to co-eluting components from the biological matrix.[18] It can manifest as either ion suppression (most common) or ion enhancement, leading to inaccurate quantification.[19]

A stable isotope-labeled internal standard is the most effective tool to combat matrix effects, as the IS and analyte will experience the same degree of suppression or enhancement, keeping their peak area ratio constant.[6][17]

Caption: Impact of Matrix Effects on Ionization.

Conclusion

This application note provides a detailed framework for preparing a standard curve to quantify beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol in human plasma using LC-MS/MS. By adhering to these protocols, explaining the rationale behind critical steps, and understanding potential challenges like matrix effects, researchers can develop a robust and reliable bioanalytical method. The successful validation of this method using these principles will generate high-quality data suitable for supporting drug development programs and ensuring regulatory compliance.

References

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). Google Cloud.

• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. European Medicines Agency. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Retrieved from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Google Cloud.
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). Google Cloud.

• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? (n.d.). Future Science. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC. Retrieved from [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. European Union. Retrieved from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved from [Link]

• Welch Materials. (2025, September 22). [Readers Insight] Matrix Effects in Mass Spectrometry: Why They Matter. Welch Materials. Retrieved from [Link]

• Cerilliant. (n.d.). Selection of Internal Standards for LC-MS/MS Applications. Cerilliant. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? PMC. Retrieved from [Link]

• Standards and Standard Curve Preparation - Mass Spectrometry Quantitation. (2016, January 19). Google Cloud.

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab. Retrieved from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. PMC. Retrieved from [Link]

• Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. (n.d.). AACC. Retrieved from [Link]

• How to optimize your sample preparation technique for mass spectrometry - Blog. (2016, July 20). Google Cloud.

• myadlm.org. (2018, January 1). Calibration Strategies for Clinical LC-MS Assays. myadlm.org. Retrieved from [Link]

• MDPI. (2024, December 19). Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Validated LC–MS-MS Method for Multiresidual Analysis of 13 Illicit Phenethylamines in Amniotic Fluid. PMC. Retrieved from [Link]

• springermedicine.com. (2014, January 1). An LC–MS–MS method for quantitation of four new phenethylamines (BOX series) in plasma: in vivo application. springermedicine.com. Retrieved from [Link]

• PubMed. (2017, February 7). Quantitative Metabolite Profiling of an Amino Group Containing Pharmaceutical in Human Plasma via Precolumn Derivatization and High-Performance Liquid Chromatography-Inductively Coupled Plasma Mass Spectrometry. PubMed. Retrieved from [Link]

• NextSDS. (n.d.). beta-Amino-3-ethoxy-4-methoxybenzeneethanol — Chemical Substance Information. NextSDS. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Phenomenex. Retrieved from [Link]

• Development and validation of a bioanalytical method based on LC–MS/MS analysis for the quantitation of CIGB-814 peptide. (n.d.). ScienceDirect. Retrieved from [Link]

• Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples. (2025, September 11). Google Cloud.

• Organic Syntheses Procedure. (n.d.). pyrimidinecarboxylic acid, 2-(1,1-dimethylethyl)-3,4-dihydro-4-oxo-, methyl ester, (R)- or (S). Organic Syntheses. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzenemethanol, 4-methoxy-. NIST WebBook. Retrieved from [Link]

• MassBank. (2008, October 21). MSBNK-Fac_Eng_Univ_Tokyo-JP001476. MassBank. Retrieved from [Link]

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• 5. ifccfiles.com [ifccfiles.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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• 11. Validated LC–MS-MS Method for Multiresidual Analysis of 13 Illicit Phenethylamines in Amniotic Fluid - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. ionsource.com [ionsource.com]
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• 15. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 18. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 19. nebiolab.com [nebiolab.com]

Technical Notes & Optimization

troubleshooting beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol degradation during storage

Welcome to the technical support center for beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the degradation of this compound during storage and experimentation. As this molecule is structurally related to catecholamines like epinephrine, understanding its potential instabilities is crucial for maintaining its integrity.[1][2][3][4] This document provides in-depth, experience-driven advice to ensure the reliability and reproducibility of your results.

I. Frequently Asked Questions (FAQs)

Q1: My sample of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol has developed a yellowish or brownish tint. What could be the cause?

A change in color is a common indicator of degradation, particularly oxidative degradation. The phenolic-like structure, even with the phenylmethoxy protecting group, can be susceptible to oxidation, leading to the formation of colored quinone-like species. This process can be accelerated by exposure to air (oxygen), light, and elevated temperatures.

Q2: I'm observing a loss of potency or the appearance of new peaks in my HPLC analysis after storing the compound. What are the likely degradation pathways?

The primary suspected degradation pathways, based on the compound's functional groups, are:

• Oxidation: The beta-amino alcohol moiety is susceptible to oxidation.

• De-benzylation: The phenylmethoxy (benzyl ether) group can be cleaved under certain conditions.

• Hydrolysis: While less likely for the methoxy and phenylmethoxy ethers under neutral conditions, it can be a factor under acidic or basic conditions.

Q3: What are the ideal storage conditions for this compound?

To minimize degradation, store beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol under the following conditions:

• Temperature: Refrigerated (2-8 °C) or frozen (-20 °C or lower) for long-term storage.

• Atmosphere: Under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Light: Protected from light using amber vials or by storing in a dark location.

• Moisture: In a desiccated environment to prevent hydrolysis.

Q4: Can I store this compound in solution?

Storing in solution is generally not recommended for long periods. If you must, use a de-gassed, anhydrous, aprotic solvent and store at low temperatures under an inert atmosphere. The stability in solution is highly dependent on the solvent and pH.

II. In-Depth Troubleshooting Guides

Issue 1: Appearance of Impurities in Chromatographic Analysis

If you observe new peaks in your HPLC or LC-MS analysis, it is crucial to identify the potential degradation products to understand the degradation pathway.

Caption: Postulated degradation pathways.

• Oxidative Degradation: The secondary alcohol of the beta-amino alcohol moiety is a prime target for oxidation. Mild oxidation can yield the corresponding amino-ketone. Further, more aggressive oxidation could potentially cleave the carbon-carbon bond, though this is less likely under typical storage conditions. The amino group itself could also be a site of oxidation.

• De-benzylation: The phenylmethoxy group is a benzyl ether. Benzyl ethers are susceptible to cleavage under reductive conditions (e.g., hydrogenolysis) and in the presence of some Lewis acids. While not a typical storage concern, this could be relevant if the compound is stored with or exposed to reactive reagents.

Issue 2: Physical Changes in the Solid Material

Changes in the physical appearance of the solid compound, such as color change, clumping, or melting point depression, are strong indicators of degradation and loss of purity.

Observation	Potential Cause	Recommended Action
Color Change (White to Yellow/Brown)	Oxidation	Store under inert gas, protect from light.
Clumping/Oily Appearance	Hygroscopicity and/or degradation to a less crystalline product.	Store in a desiccator.
Lowered Melting Point	Presence of impurities from degradation.	Re-purify the material if necessary and store under ideal conditions.

III. Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and pathways, which is crucial for developing stability-indicating analytical methods.

Objective: To intentionally degrade the compound under controlled stress conditions to generate potential impurities.

Procedure:

• Sample Preparation: Prepare several accurately weighed samples of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

• Stress Conditions:

  • Acid Hydrolysis: Dissolve a sample in 0.1 M HCl and heat at 60°C for 24-48 hours.

  • Base Hydrolysis: Dissolve a sample in 0.1 M NaOH and heat at 60°C for 24-48 hours.

  • Oxidation: Dissolve a sample in 3% H₂O₂ and keep at room temperature for 24-48 hours, protected from light.

  • Thermal Degradation: Heat a solid sample at 80°C for 48 hours.

  • Photolytic Degradation: Expose a solid sample and a solution (in a photostable solvent like acetonitrile) to a light source (e.g., Xenon lamp) providing an overall illumination of not less than 1.2 million lux hours.

• Sample Analysis: After the stress period, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze by a stability-indicating HPLC-UV/MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control sample to identify new peaks. Use the MS data to propose structures for the degradation products.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm) is a good starting point.

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: A linear gradient from 10% B to 90% B over 20 minutes should provide good initial separation.

• Flow Rate: 1.0 mL/min

• Detection: UV at 275 nm (based on the aromatic chromophores) and/or Mass Spectrometry for peak identification.

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Method Validation: The method should be validated for specificity by analyzing the samples from the forced degradation study to ensure that all degradation products are well-separated from the main peak.

IV. Recommended Storage and Handling Summary

Parameter	Recommendation	Rationale
Temperature	-20°C (long-term), 2-8°C (short-term)	Reduces the rate of chemical degradation.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidative degradation. [1]
Light	Amber vials, store in the dark	Prevents photolytic degradation.
Moisture	Desiccated environment	Prevents hydrolysis and physical changes.
pH (in solution)	Neutral to slightly acidic	Avoids base-catalyzed degradation.
Solvent (for solutions)	Anhydrous, aprotic, de-gassed	Minimizes solvent-mediated degradation.

V. References

• Pharmaffiliates. (n.d.). Epinephrine-impurities. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 1226258-10-1 | Product Name : β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 1189977-29-4| Chemical Name : rac Epinephrine-d3. Retrieved from [Link]

• SynZeal. (n.d.). Epinephrine Impurities. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 2182455-41-8 | Product Name : D-(+)-Epinephrine-d3. Retrieved from [Link]

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• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Epinephrine Impurities | SynZeal [synzeal.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: Optimizing HPLC Peak Resolution for β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals troubleshooting the chromatographic separation of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1)[1].

Structurally, this molecule is a heavily substituted phenylethanolamine featuring:

• A primary amine group: Highly basic (pKa ~9.5), making it highly susceptible to secondary ionic interactions.

• A 4-(phenylmethoxy) / benzyloxy group: Imparts significant steric bulk and hydrophobicity, driving strong retention on reversed-phase (RP) columns.

• Hydroxyl and methoxy groups: Enable strong hydrogen bonding.

The primary challenge in resolving this compound is peak tailing and broadening caused by the "Silanol Effect"[2]. This guide provides field-proven, self-validating methodologies to eliminate these secondary interactions and achieve sharp, Gaussian peak shapes.

Section 1: Troubleshooting Guide & FAQs

Q1: Why does β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol exhibit severe peak tailing on my standard C18 column? A: The tailing is a direct result of the Silanol Effect [2]. Standard silica-based columns contain residual, unreacted silanol groups (-Si-OH) on their surface. At a mid-range mobile phase pH (e.g., pH 5–7), these silanols ionize into anionic species (-Si-O⁻)[2]. Simultaneously, the basic primary amine on your analyte is protonated (-NH₃⁺). The resulting electrostatic attraction (ion-exchange interaction) disrupts the primary hydrophobic retention mechanism, causing the analyte molecules to "stick" to the column and elute as a broad, asymmetric tail[3].

Q2: Should I operate at a low pH or a high pH to improve resolution? A: Both approaches are valid, but they operate on different mechanistic principles:

• Low pH Strategy (pH < 3.0): By lowering the pH below the pKa of the silanols (typically ~3.5-4.5), you force the silanols into their neutral, protonated state (-Si-OH)[4]. While the analyte's amine remains protonated, the anionic binding sites on the column are neutralized, effectively shutting down the ion-exchange interaction[4].

• High pH Strategy (pH > 9.5): By raising the pH above the pKa of the primary amine, the analyte is deprotonated into its neutral free-base form (-NH₂). This eliminates the positive charge required for the secondary interaction[5]. Caution: This requires specialized, high-pH stable hybrid silica columns to prevent the silica bed from dissolving[5].

Q3: What column chemistry is best suited for this highly hydrophobic, basic amine? A: Avoid older "Type A" silica columns. Instead, utilize ultra-pure "Type B" silica with double end-capping or polar-embedded groups (e.g., ZORBAX Eclipse Plus or Cogent TYPE-C)[6],[7]. Furthermore, because the benzyloxy group makes the molecule highly hydrophobic, a C8 column is often superior to a C18 column. The shorter aliphatic C8 chain reduces excessive hydrophobic retention, improving mass transfer and sharpening the peak without sacrificing selectivity[6].

Q4: Can I use mobile phase additives instead of altering the pH? A: Yes. If you are locked into a specific pH due to method constraints, you can add a silanol suppressor (e.g., triethylamine [TEA] at 5 mM) or modern cationic amine additives to the mobile phase[4]. These additives act as sacrificial bases, aggressively binding to the ionized silanols and physically blocking the analyte from interacting with them[3]. However, this is considered a legacy approach, as these suppressors can reduce column lifetime due to accelerated hydrolysis of the stationary phase[4].

Section 2: Experimental Protocols

Protocol A: Low-pH Silanol Suppression Workflow

Objective: Neutralize surface silanols to prevent ion exchange, optimized for hydrophobic phenylethanolamines.

• Column Selection: Install a high-purity, double-endcapped C8 column (e.g., 4.6 x 150 mm, 3.5 µm) to balance the hydrophobic retention of the benzyloxy group with efficient mass transfer[6].

• Mobile Phase A Preparation: Prepare a 20 mM Potassium Phosphate buffer. Adjust the pH to 2.5 using highly pure phosphoric acid[4]. Filter through a 0.2 µm membrane.

• Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Gradient Elution: Program a gradient from 20% B to 70% B over 15 minutes. The high organic endpoint ensures complete elution of the hydrophobic benzyloxy moiety.

• Flow Rate & Temperature: Set the flow rate to 1.0 mL/min and the column compartment to 35°C to reduce mobile phase viscosity and improve efficiency.

• Self-Validation Check: Inject a standard. Calculate the Asymmetry factor ( As​ ). If As​>1.2 , verify the buffer pH is strictly ≤2.5 . If pressure spikes, ensure the phosphate salt is not precipitating in the high-acetonitrile phase[4].

Protocol B: High-pH Amine Neutralization Workflow

Objective: Deprotonate the primary amine to eliminate its cationic charge.

• Column Selection: Install a hybridized particle column specifically designed for high pH (e.g., Poroshell 120 HPH-C18)[5]. Never use standard silica at this pH.

• Mobile Phase A Preparation: Prepare 10 mM Ammonium Bicarbonate in water. Adjust the pH to 10.0 using ammonium hydroxide[5].

• Mobile Phase B: 100% HPLC-grade Methanol. (Methanol is preferred over Acetonitrile at high pH to prevent polymer formation and improve the solubility of the free base).

• Gradient Elution: 30% B to 85% B over 12 minutes.

• Self-Validation Check: Monitor the theoretical plate count ( N ). The neutral free-base form should yield a sharp, Gaussian peak ( As​ ~ 1.0)[5]. Monitor column backpressure continuously to ensure the silica bed is stable[8].

Section 3: Data Presentation

Table 1: Comparative Chromatographic Performance based on Mitigation Strategy

Mitigation Strategy	Mobile Phase pH	Recommended Column Type	Expected Asymmetry ( As​ )	Relative Theoretical Plates ( N )	Primary Retention Mechanism
Unoptimized (Control)	6.0 - 7.0	Standard C18 (Single Endcapped)	> 2.0 (Severe Tailing)	Low (< 5,000)	Hydrophobic + Strong Ion-Exchange
Low-pH Buffer	2.5	Endcapped C8 / C18	1.0 - 1.2	High (> 12,000)	Purely Hydrophobic
High-pH Buffer	10.0	Hybridized C18 (High-pH Stable)	0.9 - 1.1	Very High (> 15,000)	Purely Hydrophobic (Free Base)
Silanol Suppressor	6.0 (with 5mM TEA)	Standard C18	1.2 - 1.4	Moderate (~ 10,000)	Hydrophobic (Ion-Exchange Blocked)

Section 4: Mechanistic & Troubleshooting Visualizations

Mechanism of silanol-induced peak tailing and corresponding chromatographic resolution strategies.

Step-by-step troubleshooting workflow for resolving peak tailing in basic phenylethanolamines.

Section 5: References

• Agilent Technologies. Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns.6

• National Institutes of Health (NIH) / Journal of Chromatography A. Performance of amines as silanol suppressors in reversed-phase liquid chromatography.3

• Pharmaffiliates. CAS No : 1226258-10-1 | Product Name : β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.1

• MicroSolv Technology Corporation. Base-Deactivated HPLC Column? Understanding Silanol Activity and TYPE-C Technology.7

• Pharma Growth Hub. What is the effect of free silanols in RPLC and how to reduce it?2

• Agilent Technologies. Why it matters and how to get good peak shape.5

• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting.8

• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes.4

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. Performance of amines as silanol suppressors in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 8. agilent.com [agilent.com]

optimizing mobile phase for beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol LC-MS analysis

Technical Support Center: LC-MS Mobile Phase Optimization for β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals optimizing the liquid chromatography-mass spectrometry (LC-MS) analysis of β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (Molecular Weight: 273.33, Formula: C16H19NO3).

As a key intermediate and related substance in the synthesis of β -agonist drugs, this molecule presents specific analytical challenges. It contains a primary amine group (highly basic), alongside hydrophobic (phenylmethoxy) and polar (ethanol) moieties. This guide provides field-proven, self-validating methodologies to overcome poor retention, peak tailing, and ion suppression.

Section 1: The Core Dilemma - Causality in Amine Chromatography

The primary challenge in analyzing basic amines via reversed-phase LC-MS is balancing chromatographic peak shape with mass spectrometric ionization efficiency.

• The Low pH Problem: At an acidic pH (e.g., pH 2-3), the primary amine is protonated. While this pre-ionization is excellent for Electrospray Ionization positive mode (ESI+), the charged molecule becomes highly polar, leading to poor retention on standard C18 columns. Furthermore, the positively charged amine interacts strongly with negatively charged residual silanols on the silica backbone, causing severe peak tailing[1].

• The High pH Solution: Elevating the mobile phase pH (e.g., pH 9.5-10) forces the amine into its neutral, unionized state[2]. This significantly increases its hydrophobicity and retention time[2]. Counter-intuitively, high pH mobile phases do not suppress the ionization of basic compounds in ESI+[3]. Because the compound is better retained, it elutes in a higher percentage of organic solvent, which enhances droplet desolvation in the MS source and yields abundant positive ions[3].

Section 2: Troubleshooting FAQs

Q1: Why is my peak for β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol tailing severely on my standard C18 column? Answer: Peak tailing for basic amines is almost always caused by secondary ion-exchange interactions between the protonated amine and acidic, unreacted silanol groups on the silica stationary phase[1]. Solution: If you must use a low pH mobile phase, switch to a high-purity, extensively end-capped C18 column. Alternatively, add a volatile buffer like 10 mM ammonium formate to the mobile phase to increase ionic strength and mask the silanol interactions[4].

Q2: I added 0.1% Trifluoroacetic Acid (TFA) to fix the peak shape, but now my MS signal has disappeared. What happened? Answer: TFA is an excellent ion-pairing agent that drastically improves peak shape for basic amines by neutralizing their charge in solution. However, TFA causes severe ion suppression in LC-MS. The strong TFA-amine ion pair does not easily dissociate in the gas phase during the electrospray process, preventing the detection of the protonated analyte. Solution: Replace TFA with 0.1% Formic Acid (FA) combined with 10 mM Ammonium Formate. This provides the necessary buffer capacity to improve peak shape without suppressing the ESI+ signal[4].

Q3: My compound is eluting in the void volume. How can I increase retention without switching to HILIC? Answer: At low pH, the protonated amine is too polar to be retained by the hydrophobic C18 chains. Solution: Switch to a high pH mobile phase (e.g., 10 mM Ammonium Bicarbonate adjusted to pH 10). This neutralizes the amine, increasing its affinity for the stationary phase[2]. Critical Note: You must use a hybrid silica or polymeric column designed to withstand pH > 8, as standard silica will dissolve under these conditions[2].

Section 3: Standard Operating Protocols (Step-by-Step)

Protocol A: Low pH Method (For Standard Silica Columns)

Use this method if you are restricted to standard, non-pH-stable columns. This protocol uses ionic strength to mitigate tailing.

• Aqueous Mobile Phase (A): Prepare 10 mM Ammonium Formate in LC-MS grade water. Add 0.125% Formic Acid to adjust the pH to ~3.0[4].

• Organic Mobile Phase (B): Prepare LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Column: Select an end-capped or superficially porous particle (SPP) C18 column (e.g., 2.1 x 50 mm, 2.7 µm).

• Gradient: Run a linear gradient from 5% B to 60% B over 5 minutes.

• MS Settings: Operate in ESI+ mode. Set the desolvation gas temperature to 350-400°C to handle the high aqueous content early in the gradient.

• Self-Validation Check: Inject a void volume marker (e.g., uracil). If β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol elutes within 1.5x the void volume, the method fails the retention validation. Proceed to Protocol B.

Protocol B: High pH Method (Recommended for Maximum Sensitivity & Retention)

Use this method for optimal peak shape and retention. It requires a hybrid-silica column.

• Aqueous Mobile Phase (A): Prepare 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 9.5-10.0 using dilute Ammonium Hydroxide[2].

• Organic Mobile Phase (B): LC-MS grade Acetonitrile.

• Column: Select a high-pH stable hybrid C18 column (e.g., Waters XTerra or XBridge, 2.1 x 50 mm, 2.5 µm)[2].

• Gradient: Run a linear gradient from 20% B to 90% B over 5 minutes. (Note the higher starting organic percentage due to the increased retention of the neutral amine[2]).

• MS Settings: Operate in ESI+ mode.

• Self-Validation Check: Compare the ESI+ peak area of the analyte in the high pH mobile phase to a direct infusion of the standard. A signal recovery of >80% validates that no gas-phase ion suppression is occurring, confirming the efficacy of the high-pH desolvation[3].

Section 4: Data Visualization & Workflows

Table 1: Quantitative Comparison of Mobile Phase Additives for Basic Amines

Mobile Phase Additive	pH Range	Effect on Peak Shape	Effect on ESI+ MS Signal	Recommendation for β -Amines
0.1% Formic Acid (FA)	~2.7	Poor (Severe Tailing)	Excellent	Good starting point, but fails validation if tailing > 1.5.
0.1% TFA	~2.0	Excellent	Poor (Severe Suppression)	Avoid entirely for LC-MS workflows.
10 mM Ammonium Formate + 0.125% FA	~3.0	Moderate	Very Good	Best compromise for standard silica columns[4].
10 mM Ammonium Bicarbonate	~10.0	Excellent	Excellent (due to high organic %)	Highly Recommended (requires pH-stable column)[2].

Workflow Diagram: Mobile Phase Selection

Decision tree for optimizing LC-MS mobile phase for basic amines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. waters.com [waters.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

resolving co-elution of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and normetanephrine

Welcome to our dedicated technical support center. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in their analytical experiments. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues, grounded in scientific expertise and practical experience.

Resolving Co-elution of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and Normetanephrine

This guide provides a comprehensive approach to resolving the co-elution of two structurally similar polar compounds: β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and the endogenous catecholamine metabolite, normetanephrine.

Frequently Asked Questions (FAQs)

Q1: Why are β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and normetanephrine so difficult to separate using standard reversed-phase HPLC?

A1: The primary challenge lies in their structural similarities and high polarity. Both molecules share a common ethanolamine side chain attached to a substituted benzene ring. In traditional reversed-phase chromatography, which relies on hydrophobic interactions, these polar compounds have limited retention on non-polar stationary phases (like C18), often leading to their elution near the solvent front and resulting in poor resolution.[1][2][3]

Q2: What is the most promising alternative chromatographic technique for separating these two compounds?

A2: Hydrophilic Interaction Liquid Chromatography (HILIC) is a highly effective technique for retaining and separating very polar compounds.[4][5] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent (typically acetonitrile) and a small amount of aqueous buffer. This creates a water-enriched layer on the surface of the stationary phase, allowing for the partitioning of polar analytes and achieving separation based on differences in hydrophilicity.[6]

Q3: How does mobile phase pH affect the separation of these two basic compounds?

A3: Both β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and normetanephrine contain basic amine functional groups. The pH of the mobile phase will determine the ionization state of these groups.[7][8] At a pH below their pKa, the amines will be protonated (positively charged), which can significantly alter their interaction with the stationary phase. By carefully controlling the pH, you can manipulate the retention and selectivity of the separation. For instance, in reversed-phase, a higher pH can neutralize the amine, increasing its hydrophobicity and retention. In contrast, in HILIC or mixed-mode chromatography, controlling the charge state is crucial for optimizing electrostatic interactions with the stationary phase.[9][10]

Q4: Can I use mass spectrometry (MS) to distinguish between these two compounds if they co-elute?

A4: While MS can provide mass-to-charge ratio information, it cannot differentiate between isomers or compounds with very similar fragmentation patterns if they are not chromatographically separated.[11] To ensure accurate quantification and identification, chromatographic resolution is essential.

Understanding the Analytical Challenge: A Comparative Overview

To effectively develop a separation method, it is crucial to understand the physicochemical properties of the two molecules.

Property	Normetanephrine	β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol
Molecular Formula	C₉H₁₃NO₃[12]	C₁₆H₁₉NO₃[13][14]
Molecular Weight	183.20 g/mol [12]	273.33 g/mol [13][14]
Structure
logP (Predicted)	-1.05[15]	~1.5 (Predicted)
pKa (Predicted)	~9.0 (amine), ~10.2 (phenol)[16][17]	~9.2 (amine), ~10.5 (phenol) (Predicted)

Troubleshooting Guide: A Step-by-Step Approach to Resolving Co-elution

This guide provides a systematic workflow to troubleshoot and resolve the co-elution of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and normetanephrine.

Initial Assessment

Before making significant changes to your method, it's essential to ensure your current system is performing optimally.

• System Suitability Check: Verify that your HPLC/UPLC system meets standard performance criteria. Check for leaks, ensure the pump is delivering a stable flow rate, and confirm that the detector is functioning correctly.[7]

• Peak Shape Analysis: Examine the co-eluting peak. Is it broad, tailing, or fronting? Poor peak shape can exacerbate co-elution issues. Address any peak shape problems first by checking for column voids, extra-column volume, or sample solvent mismatch.[7][18]

Troubleshooting Workflow

The following diagram outlines a logical progression for method development and optimization.

Caption: Troubleshooting workflow for resolving co-elution.

Detailed Experimental Protocols

Strategy 1: Optimizing Reversed-Phase Chromatography

While challenging, it may be possible to achieve separation on a reversed-phase column with careful optimization.

1. Mobile Phase pH Adjustment:

• Rationale: Since both compounds have basic amine groups, their retention will be highly dependent on the mobile phase pH.[7][8]

• Protocol:

  • Prepare a series of mobile phases with pH values ranging from 3 to 10. Use a buffer with a pKa within +/- 1 pH unit of your target pH.

  • For low pH, use 0.1% formic acid or a formate buffer.

  • For mid-range pH, consider a phosphate or acetate buffer.

  • For high pH, use an ammonium bicarbonate or a borate buffer, ensuring your column is stable at high pH.

  • Analyze your sample at each pH and observe the change in retention and selectivity.

2. Organic Modifier and Stationary Phase Selection:

• Rationale: Changing the organic modifier (e.g., from acetonitrile to methanol) can alter selectivity due to different solvent properties.[19] Additionally, alternative reversed-phase stationary phases can provide different retention mechanisms.

• Protocol:

  • If using acetonitrile, switch to methanol at an isoelutropic strength.

  • Evaluate different stationary phases:

    • Phenyl-Hexyl: May offer π-π interactions with the aromatic rings of the analytes.[13]

    • Embedded Polar Group (e.g., Amide or Carbamate): These columns are more compatible with highly aqueous mobile phases and can provide alternative selectivity for polar compounds.

    • Pentafluorophenyl (PFP): Can provide unique selectivity through a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions.

Strategy 2: Developing a HILIC Method

HILIC is a powerful approach for separating polar compounds.[4][5]

1. Initial HILIC Conditions:

• Rationale: HILIC relies on partitioning of the analyte into a water-enriched layer on the polar stationary phase surface.[6]

• Protocol:

  • Column: Start with a bare silica or an amide-bonded HILIC column.

  • Mobile Phase A: Acetonitrile with 0.1% formic acid.

  • Mobile Phase B: Water with 0.1% formic acid.

  • Gradient: Begin with a high percentage of Mobile Phase A (e.g., 95%) and create a gradient to a lower percentage (e.g., 60%) over 10-15 minutes.

  • Injection Solvent: Dissolve your sample in a solvent that is similar in composition to the initial mobile phase to avoid peak distortion.

2. Optimizing Water Content and Buffer Concentration:

• Rationale: Small changes in the water content and buffer concentration in the mobile phase can significantly impact retention and selectivity in HILIC.[9][10][20]

• Protocol:

  • Vary the starting and ending percentages of the aqueous mobile phase in your gradient.

  • Adjust the concentration of the buffer (e.g., ammonium formate) in the aqueous mobile phase, typically between 10 and 50 mM. Higher buffer concentrations can sometimes decrease retention of cationic species due to a shielding effect on the stationary phase.[9]

Strategy 3: Employing Mixed-Mode Chromatography

Mixed-mode chromatography combines multiple retention mechanisms, such as reversed-phase and ion-exchange, on a single stationary phase.[21][22]

1. Column Selection and Method Development:

• Rationale: A mixed-mode column with both hydrophobic and cation-exchange functionalities can provide enhanced retention and selectivity for these basic compounds.

• Protocol:

  • Column: Select a mixed-mode column that incorporates C18 or another hydrophobic ligand with a cation-exchange group (e.g., sulfonate).

  • Mobile Phase: Use a mobile phase consisting of an organic solvent (acetonitrile or methanol) and an aqueous buffer.

  • Optimization: Method development will involve a systematic evaluation of:

    • pH: To control the ionization state of the analytes and the stationary phase.

    • Ionic Strength: To modulate the strength of the ion-exchange interactions.

    • Organic Modifier Concentration: To control the hydrophobic retention.

Conclusion

Resolving the co-elution of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and normetanephrine requires a systematic approach to method development. By understanding the physicochemical properties of these compounds and leveraging the principles of modern chromatography, including HILIC and mixed-mode separations, a robust and reliable analytical method can be achieved. This guide provides a framework for troubleshooting and optimizing your separation, empowering you to overcome this analytical challenge.

References

• Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities. Resolian. [Link]

• Waters Corporation. (n.d.). Rapid and Simultaneous Analysis of Plasma Catecholamines and Metanephrines Using Mixed-Mode SPE and Hydrophilic Interaction Chromatography (HILIC) for Clinical Research. Waters Corporation. [Link]

• Waters Corporation. (n.d.). Rapid and Simultaneous Analysis of Urinary Catecholamines and Metanephrines Using Mixed-Mode SPE and Hydrophilic Interaction Chromatography (HILIC) for Clinical Research. Waters Corporation. [Link]

• Restek. (2020, October 26). How to Avoid Common Problems with HILIC Methods. Restek. [Link]

• YMC America. (n.d.). Technical Note - Understanding HILIC separation and improving your results!. YMC America. [Link]

• Chromatography Today. (n.d.). Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength. Chromatography Today. [Link]

• MDPI. (2022, April 22). Current Sample Preparation Methodologies for Determination of Catecholamines and Their Metabolites. MDPI. [Link]

• SIELC Technologies. (n.d.). Mixed-Mode Chromatography and Stationary Phases. SIELC Technologies. [Link]

• Helix Chromatography. (n.d.). HPLC Methods for analysis of Norepinephrine. Helix Chromatography. [Link]

• Agilent. (2018, May 1). Discovery Metabolomics LC/MS Methods Optimized for Polar Metabolites. Agilent. [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs. [Link]

• Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Jones Chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). Plasma-Free Metanephrine and Normetanephrine Quantification for Clinical Applications Validated by Combining Solid-Phase Extraction and HPLC-MS/MS. PubMed Central. [Link]

• National Center for Biotechnology Information. (n.d.). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. PubMed Central. [Link]

• National Center for Biotechnology Information. (2019, April 10). Analysis of Catecholamine and Their Metabolites in Mice Brain by Liquid Chromatography-Mass Spectrometry Using Sulfonated Mixed-mode Copolymer Column. PubMed. [Link]

• Industry news. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Industry news. [Link]

• National Center for Biotechnology Information. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PubMed Central. [Link]

• Moravek. (2024, December 4). Exploring the Role of pH in HPLC Separation. Moravek. [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?. Biotage. [Link]

• LCGC International. (2026, March 12). HILIC: The Pros and Cons. LCGC International. [Link]

• Wikipedia. (n.d.). Normetanephrine. Wikipedia. [Link]

• Phenomenex. (n.d.). HILIC HPLC Column. Phenomenex. [Link]

• National Center for Biotechnology Information. (n.d.). Plasma-Free Metanephrine and Normetanephrine Quantification for Clinical Applications Validated by Combining Solid-Phase Extraction and HPLC-MS/MS. PubMed Central. [Link]

• American Chemical Society. (2003, December 30). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. Environmental Science & Technology. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Phenomenex. [Link]

• Veeprho. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography. Veeprho. [Link]

• National Center for Biotechnology Information. (n.d.). (+-)-Normetanephrine. PubChem. [Link]

• MDPI. (2022, December 30). A Compendium of the Principal Stationary Phases Used in Hydrophilic Interaction Chromatography: Where Have We Arrived?. MDPI. [Link]

• ResearchGate. (n.d.). (PDF) Prediction of pKa from chemical structure using free and open-source tools. ResearchGate. [Link]

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• 6. agilent.com [agilent.com]
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• 9. How to Avoid Common Problems with HILIC Methods [discover.restek.com]
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reducing baseline noise in beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol chromatography

Target Analyte: β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1)

Welcome to the Advanced Applications Support Hub. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

Executive Context: The Analytical Challenge

β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a critical intermediate and known pharmacopeial impurity in the synthesis of catecholamine-derived therapeutics (e.g., Epinephrine, Formoterol)[1]. Structurally, it features a highly polar primary ethanolamine side chain paired with a lipophilic benzyloxy-substituted aromatic ring.

The Problem: The basic primary amine aggressively interacts with residual silanols on silica-based stationary phases, necessitating acidic ion-pairing agents (like Trifluoroacetic acid, TFA) or highly buffered mobile phases[2]. Furthermore, its structural similarity to catecholamines often dictates the use of Electrochemical Detection (ECD) or low-wavelength UV (210-214 nm) for trace-level quantification[3]. Both detection modalities are notoriously susceptible to baseline noise, which obscures the Limit of Detection (LOD) and Limit of Quantification (LOQ)[4].

Diagnostic Logic Matrix

Before adjusting system parameters, you must classify the noise profile. Use the workflow below to isolate the root cause.

Diagnostic workflow for isolating and resolving HPLC baseline noise sources.

Knowledge Base: Frequently Asked Questions (FAQs)

Q1: I am using 0.1% TFA to correct the peak tailing of the primary amine, but my UV baseline is drifting upward and showing erratic noise. Why? Causality: Trifluoroacetic acid (TFA) is excellent for masking silanol interactions, but it absorbs UV light strongly at wavelengths below 220 nm. As TFA ages in the aqueous mobile phase, it degrades, and its UV absorbance profile changes, causing a steady baseline drift[5]. Additionally, if your quaternary pump has a low-volume mixer, the localized concentration of TFA reaching the flow cell fluctuates. At low pumping volumes, these absorbance changes resemble erratic noise rather than a clean sinusoidal pulse[6]. Solution:

• Prepare fresh mobile phases daily.

• Install a post-market static mixer or in-line filter to homogenize the TFA concentration before it reaches the detector[7].

• Self-Validation: Run a zero-volume injection (bypass the column with a union). If the noise persists, it is a mixing/solvent issue, not a column bleed issue[8].

Q2: We switched to HPLC-ECD (Electrochemical Detection) to detect trace levels of this compound, but we are seeing rhythmic, low-frequency baseline waves. How do we fix this? Causality: ECD is exquisitely sensitive to the interface between the working electrode and the mobile phase. Low-frequency noise (often modeled as 1/f fluctuation) in ECD is primarily driven by micro-pulsations from the pump stroke and incomplete degassing[9][10]. Dissolved oxygen reacts at the electrode, and pressure pulses alter the diffusion layer thickness of the analyte at the electrode surface, creating rhythmic baseline waves. Solution:

• Ensure the inline vacuum degasser is functioning, and supplement with helium sparging if necessary[5].

• Utilize a small-stroke pump combined with a pulse dampener to minimize mechanical pulsations[10].

• Apply the Function of Mutual Information (FUMI) theory during method validation to mathematically predict and optimize the detection limit despite residual 1/f noise[3].

Q3: During gradient elution, I see broad "ghost peaks" and a sudden baseline rise that interferes with the β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol peak. Where is this coming from? Causality: The benzyloxy group on the molecule requires a gradient moving from low to high organic composition to elute. If your aqueous mobile phase (Water) contains trace organic contaminants, these impurities act like a sample. They focus and concentrate at the head of the column during the highly aqueous initial conditions. As the organic modifier (e.g., Acetonitrile or Methanol) increases during the gradient, these concentrated impurities elute as broad ghost peaks or a raised baseline hump[8]. Solution:

• Use strictly LC-MS grade water.

• Install a "ghost-trap" or scavenger column inline between the pump and the injector (not between the injector and analytical column). This traps aqueous impurities before they reach the sample pathway.

Protocol Vault: Validated Methodologies

Protocol A: ECD Flow Cell Passivation and System Equilibration

Purpose: To stabilize the electrode-solution interface and eliminate high-frequency electronic noise prior to catecholamine/phenylethanolamine analysis[11].

Step-by-Step:

• System Flush: Bypass the analytical column using a PEEK union. Flush the entire system with 20% Nitric Acid for 30 minutes to passivate stainless steel lines, followed by HPLC-grade water until the effluent pH is neutral.

• Electrode Polishing: Remove the working electrode (e.g., glassy carbon) and polish using alumina slurry (0.05 µm) on a polishing pad in a figure-eight motion for 2 minutes. Rinse thoroughly with ultra-pure water and sonicate for 5 minutes.

• Reassembly & Degassing: Reinstall the column and flow cell. Turn on the HPLC inline degasser.

• Equilibration: Pump the mobile phase (e.g., 30% phosphoric acid buffer, 15% acetonitrile, 55% water, pH 3.0) at the operational flow rate[11].

• Self-Validation (The 30-Minute Rule): Run the system for >30 minutes before turning on the detector cell voltage[11]. Monitor the baseline. The peak-to-peak noise should stabilize below 0.05 nA. If noise exceeds this, check for micro-bubbles in the flow cell.

Protocol B: Preparation of Ultra-Low Noise Mobile Phase for Amine Analysis

Purpose: To prevent UV baseline drift caused by solvent aging and improper ion-pairing reagent mixing[5].

Step-by-Step:

• Volumetric Addition: Do not use graduated cylinders for TFA. Use a calibrated positive-displacement pipette to add exactly 1.00 mL of LC-MS grade TFA to 1000 mL of LC-MS grade Water (Mobile Phase A) and 1000 mL of LC-MS grade Acetonitrile (Mobile Phase B).

• Balanced Absorbance: To counteract the baseline drift during a gradient, ensure both Mobile Phase A and B have identical UV absorbance at the detection wavelength (e.g., 214 nm). Note: Acetonitrile has a lower UV cutoff than water, so slightly less TFA (e.g., 0.085%) may be needed in Phase B to balance the baseline.

• Filtration: Filter both mobile phases through a 0.22 µm PTFE membrane filter.

• Usage Window: Discard and replace aqueous TFA mobile phases every 48 hours to prevent baseline drift from hydrolytic degradation[5].

Data Analytics: Impact of Troubleshooting Interventions

The following table summarizes the quantitative impact of the above interventions on the Signal-to-Noise (S/N) ratio when analyzing 10 ng/mL of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

Diagnostic Intervention	Baseline Noise Amplitude	Signal-to-Noise (S/N) Ratio	Limit of Detection (LOD)*
Baseline (Untreated System)	1.25 mV (High Drift)	8 : 1	3.75 ng/mL
Addition of 100 µL Static Mixer	0.40 mV (Stable)	25 : 1	1.20 ng/mL
Switch to Fresh LC-MS Solvents	0.15 mV (Stable)	66 : 1	0.45 ng/mL
Switch to HPLC-ECD (Optimized via FUMI)	0.02 nA (Ultra-low 1/f)	450 : 1	0.06 ng/mL

*Note: LOD is defined as the concentration yielding a peak height three times the calculated baseline noise (S/N = 3)[4].

References

• Epinephrine-impurities - Pharmaffiliates Source: pharmaffiliates.com1

• Baseline Noise in High‐Performance Liquid Chromatography with Electrochemical Detection Source: AIP Publishing 9

• Baseline Noise in High-Performance Liquid Chromatography with Electrochemical Detection Source: American Institute of Physics 10

• [Development of HPLC with high-sensitive and precise electrochemical detection enabling dynamic analysis of compounds of biological importance] Source: PubMed (nih.gov)3

• Why Your HPLC Baseline Drifts—And How to Stop It Source: Separation Science 5

• The LCGC Blog: HPLC Diagnostic Skills—Noisy Baselines Source: chromatographyonline.com 6

• HPLC Diagnostic Skills Vol I – Noisy Baselines Source: Element Lab Solutions 7

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! Source: PharmaCores 2

• Detection Made Easy – Detector Characteristics (Part 2) Source: KNAUER 4

• HPLC Repair Services: Common Causes of Baseline Noise Source: The Overbrook Group 8

• A Convenient Method for Extraction and Analysis with High-Pressure Liquid Chromatography of Catecholamine Neurotransmitters and Their Metabolites Source: PMC (nih.gov) 11

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Technical Support Center: Troubleshooting Poor SPE Recovery of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Welcome to the technical support guide for optimizing the Solid-Phase Extraction (SPE) of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with low or inconsistent recovery rates for this specific analyte. Here, we will dissect the underlying chemical principles and provide a systematic, evidence-based approach to troubleshooting and method development.

Section 1: Understanding Your Analyte

Effective SPE begins with a deep understanding of the target molecule's physicochemical properties. Low recovery is often a result of a mismatch between the analyte's chemistry and the chosen extraction method.[1]

Q1: What are the key chemical properties of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol that influence SPE?

This analyte possesses two critical functional groups that dictate its behavior on an SPE sorbent: a basic primary amine and a moderately hydrophobic backbone.

• The Basic Amine Group: The primary amine is the most influential feature. As a weak base, its charge state is dependent on the pH of the solution.[2][3]

  • At a pH approximately 2 units below its pKa , the amine group will be fully protonated, carrying a positive charge (R-NH3+).

  • At a pH approximately 2 units above its pKa , it will be in its neutral, uncharged state (R-NH2).[4]

• Hydrophobicity: The molecule contains multiple aromatic rings (a phenyl and a benzyloxy group), which give it significant non-polar character. This allows for retention via hydrophobic interactions on reversed-phase sorbents.[4]

These dual characteristics make the analyte a prime candidate for a "mixed-mode" SPE strategy, which leverages both ion-exchange and reversed-phase retention mechanisms for superior selectivity and cleanup.[5][6][7]

Property	Value / Description	Implication for SPE
Molecular Formula	C16H19NO3[8][9]	-
Molecular Weight	273.33 g/mol [8][9]	-
Structure		Contains a primary amine (basic), hydroxyl group (polar), and significant aromatic/hydrophobic regions.
Estimated pKa (Amine)	~9.0 - 9.8	The charge state is highly dependent on sample pH. Based on structurally similar compounds like phenylethanolamine (pKa ~8.9-9.1) and phenethylamine (pKa ~9.8).[2][10][11]
Solubility	Soluble in water and organic solvents like methanol.[2][3]	Amenable to typical aqueous sample matrices and organic elution solvents.

Section 2: Systematic Troubleshooting Guide

Low recovery is rarely due to a single factor. It's often a combination of suboptimal choices in the SPE workflow.[12][13] This guide uses a systematic approach to identify and resolve the root cause of analyte loss.

To begin, determine at which step your analyte is being lost. Analyze the fractions from each step (load, wash, and elution) to pinpoint the problem.[14][15]

Caption: Retention mechanisms on different SPE sorbents.

Section 4: Key Experimental Protocols

Here are detailed, step-by-step protocols to guide your method development.

Protocol 1: Sample Pre-treatment for Mixed-Mode SPE

The goal of this step is to ensure your analyte is in the correct charge state for optimal retention on the MCX sorbent. [16]

• Objective: Protonate the primary amine group to engage the cation exchange mechanism.

• Starting Point: Dilute your sample (e.g., plasma, urine) 1:1 with an acidic buffer. A good starting point is 2% phosphoric acid or 100 mM ammonium acetate buffer at pH 6.0.

• Verification: Ensure the final pH of the sample is at least 2 pH units below the analyte's pKa. For an estimated pKa of ~9.0, a sample pH of ≤ 7.0 is required. [17][18]4. Rationale: At this pH, the analyte carries a strong positive charge, maximizing its ionic retention on the SCX sorbent. This is the most critical step for preventing analyte loss during sample loading. [12][19]

Protocol 2: A Generic Mixed-Mode SPE Method (Bind-Elute Strategy)

This protocol is a robust starting point for extracting β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol using a mixed-mode strong cation exchange (e.g., C8/SCX) cartridge. [20][21]

• Conditioning:

  • Action: Pass 1 cartridge volume of Methanol through the sorbent.

  • Purpose: Wets the hydrophobic (C8) part of the sorbent and removes any organic impurities. [4][6]

• Equilibration:

  • Action: Pass 1 cartridge volume of Deionized Water or your acidic sample buffer (from Protocol 1).

  • Purpose: Prepares the sorbent for the aqueous sample and ensures the ion-exchange groups are ready for binding. [6][13]Crucially, do not let the sorbent bed dry out after this step. [1]

• Sample Loading:

  • Action: Load the pre-treated sample from Protocol 1 at a slow, steady flow rate (e.g., 1-2 mL/min).

  • Purpose: Allows sufficient time for both the ionic and hydrophobic interactions to occur between the analyte and the sorbent. [1]

• Wash Step 1 (Polar Wash):

  • Action: Wash with 1 cartridge volume of an acidic buffer (e.g., 0.1 M HCl or 25 mM ammonium acetate, pH 6.5). [22] * Purpose: Removes polar, water-soluble interferences without disrupting the analyte, which is retained by both ionic and hydrophobic forces.

• Wash Step 2 (Non-Polar Wash):

  • Action: Wash with 1 cartridge volume of Methanol .

  • Purpose: This is a key advantage of MCX. This step removes hydrophobic and lipid-based interferences that are bound to the C8 part of the sorbent. Your analyte will remain strongly bound via the ionic interaction. [22][23]

• Elution:

  • Action: Elute the analyte with 1-2 cartridge volumes of Methanol containing 2-5% Ammonium Hydroxide .

  • Purpose: The elution solvent must disrupt both retention mechanisms simultaneously. [24] * The high organic content (Methanol) disrupts the hydrophobic C8 interaction. [25] * The Ammonium Hydroxide (a base) raises the pH, neutralizing the analyte's primary amine (R-NH3+ → R-NH2). This breaks the strong ionic bond with the SCX sorbent, allowing the analyte to be released. [26][27]

• Post-Elution:

  • Action: The eluate can be evaporated and reconstituted in a mobile phase compatible with your analytical instrument (e.g., LC-MS).

References

• Hawach. (2025, October 17). The Reason of Poor Sample Recovery When Using SPE. Available from: [Link]

• PromoChrom. Solid Phase Extraction (SPE) Guide | Fundamentals and Practical overview. Available from: [Link]

• Welch Materials, Inc. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Available from: [Link]

• Agilent Technologies. (2013, January 11). Fractionation of Acidic, Basic, and Neutral Drugs from Plasma with an SPE Mixed Mode Strong Cation Exchange Polymeric Resin. Available from: [Link]

• Chrom Tech. Agilent Bond Elut Ion Mixed Mode Silica SPE. Available from: [Link]

• Phenomenex. (2025, May 21). How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. YouTube. Available from: [Link]

• Hawach. Mixed Mode Cartridge, C8/SCX SPE Column. Available from: [Link]

• Biotage. General Approach to the Extraction of Basic Drugs from Biological Fluids Using ISOLUTE® HCX Mixed-Mode SPE Columns. Available from: [Link]

• Agilent Technologies. SPE Method Development Tips and Tricks. Available from: [Link]

• Al-Busaidi, J. K., et al. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. Available from: [Link]

• Wikipedia. Phenylethanolamine. Available from: [Link]

• Phenomenex. Sample Prep Tech Tip: Low Recovery- SPE Method. Available from: [Link]

• Grokipedia. Phenylethanolamine. Available from: [Link]

• Alwsci. (2025, August 12). Optimizing Elution Conditions To Improve SPE Performance. Available from: [Link]

• Hawach. (2025, April 23). Do You Really Know About SPE Normal Phase and Reverse Phase Extraction? Available from: [Link]

• Chemistry LibreTexts. (2023, August 29). Solid-Phase Extraction. Available from: [Link]

• LCGC International. Understanding and Improving Solid-Phase Extraction. Available from: [Link]

• Poseidon Scientific. (2026, March 17). Elution Strategies for Maximum SPE Recovery. Available from: [Link]

• ResearchGate. Effect of sample pH in the recovery of pharmaceutical compounds. Available from: [Link]

• LCGC International. (2014, December 1). Understanding and Improving Solid-Phase Extraction. Available from: [Link]

• LCGC International. (2026, January 7). How It Works: Ion-Exchange SPE. Available from: [Link]

• Pharmaffiliates. β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol. Available from: [Link]

• ContaminantDB. Phenylethanolamine. Available from: [Link]

• Wikipedia. Phenethylamine. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1000, Phenylethanolamine. Available from: [Link]

• Spectroscopy Online. (2026, March 13). Simplify Your SPE Method Development. Available from: [Link]

• Phenomenex. Simplify Your SPE. Available from: [Link]

• Al-Othman, Z. A., et al. (2019). Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique. PMC. Available from: [Link]

• NextSDS. (betaS)-beta-Amino-3-ethoxy-4-methoxybenzeneethanol — Chemical Substance Information. Available from: [Link]

• Poseidon Scientific. (2026, March 16). Common SPE Method Development Strategies. Available from: [Link]

• Spectroscopy Online. (2026, March 12). A Simplified Approach to Optimize SPE Method Development with Downstream LC–MS Analysis Allowing 100% Organic, Basified Injection Solvents. Available from: [Link]

• Uvnäs, B., & Åborg, C. H. (1984). Cation exchange--a common mechanism in the storage and release of biogenic amines stored in granules (vesicles)? III. A possible role of sodium ions in non-exocytotic fractional release of neurotransmitters. PubMed. Available from: [Link]

• Density Pharma. ß-Amino-3-methoxy-4(phenylmethoxy)benzeneethanol. Available from: [Link]

• Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. Organic Chemistry Data. Available from: [Link]

• Williams, R. pKa Data Compiled by R. Williams page-1. Organic Chemistry Data. Available from: [Link]

• Ashenhurst, J. (2026, January 9). The pKa Table Is Your Friend. Master Organic Chemistry. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 787, Hydroxylamine. Available from: [Link]

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• 3. Phenylethanolamine — Grokipedia [grokipedia.com]
• 4. 逆相SPE法 [sigmaaldrich.com]
• 5. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 6. promochrom.com [promochrom.com]
• 7. chromtech.com [chromtech.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. scbt.com [scbt.com]
• 10. ContaminantDB: Phenylethanolamine [contaminantdb.ca]
• 11. Phenethylamine - Wikipedia [en.wikipedia.org]
• 12. specartridge.com [specartridge.com]
• 13. chromatographyonline.com [chromatographyonline.com]
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• 27. chem.libretexts.org [chem.libretexts.org]

refining crystallization methods for beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol purification

Technical Support Center: Crystallization of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals focused on the purification of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol via crystallization. Our goal is to move beyond simple protocols and explain the causal relationships in crystallization, empowering you to troubleshoot and refine your methods effectively. Crystallization is a critical purification step for active pharmaceutical ingredients (APIs), ensuring high purity, the correct polymorphic form, and process efficiency.[1][2][3]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions encountered during the crystallization of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

Q1: What is the ideal starting purity for my crude material before attempting crystallization?

A minimum purity of 80-90% is recommended before attempting final crystallization for high-purity applications.[4] While crystallization is a powerful purification technique, excessively impure materials (e.g., <80% purity) can significantly hinder the process. High impurity loads can lead to a dramatic depression of the melting point, increasing the likelihood of "oiling out," where the compound separates as a liquid instead of a solid.[5][6] Furthermore, structurally similar impurities have a higher tendency to co-crystallize, compromising the final purity of the API.[7]

Q2: How do I select the best solvent system for this specific molecule?

The principle of "like dissolves like" is the foundational guide.[8] Our target molecule, β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, possesses several polar functional groups (amine, hydroxyl, ether) and a significant nonpolar aromatic structure. This amphiphilic nature suggests that a single solvent may not be ideal, and a mixed-solvent system is often required.

The ideal solvent should exhibit:

• High solubility at elevated temperatures: To dissolve the compound completely.

• Low solubility at reduced temperatures: To ensure a high recovery yield upon cooling.[9][10]

• Inertness: The solvent must not react with the compound.[8]

• Volatility: A boiling point below 100-110°C is preferable for easy removal from the final product.[10]

A good starting point is to test moderately polar solvents like ethanol, isopropanol, or ethyl acetate, potentially in combination with a nonpolar anti-solvent like heptane or toluene.

Q3: What is "oiling out" and how can I prevent it?

"Oiling out" is a phenomenon where a compound separates from a supersaturated solution as a liquid phase (an oil or emulsion) rather than as solid crystals.[11] This is problematic because the oil phase is often a good solvent for impurities, and its subsequent solidification is typically rapid and uncontrolled, leading to poor purification and an amorphous or poorly crystalline product.[5][11]

Primary Causes & Prevention Strategies:

• High Supersaturation: The solution is cooled too quickly, or an anti-solvent is added too rapidly. Solution: Slow down the cooling rate or the anti-solvent addition rate to maintain a state of moderate supersaturation.[11][12]

• Low Melting Point: The compound's melting point (or a eutectic mixture with impurities) is below the temperature at which it precipitates.[5][6] Solution: Add more of the "good" solvent to reduce the saturation point, effectively lowering the temperature at which crystallization begins.[5]

• Lack of Nucleation Sites: Spontaneous nucleation is kinetically hindered. Solution: Introduce seed crystals once the solution is slightly supersaturated to provide a template for controlled crystal growth.[11][12]

Q4: My crystal yield is very low. What are the common causes?

Low yield is a frequent issue in crystallization development. The most common reasons include:

• Using too much solvent: This is the most frequent cause. If the compound remains highly soluble even at low temperatures, it will stay in the mother liquor.[5] To check this, take a sample of the filtrate (mother liquor), and evaporate it. A large amount of residue indicates significant product loss.

• Premature crystallization: If the solution cools too quickly during a hot filtration step to remove insoluble impurities, the product can crystallize on the filter paper.

• Insufficient cooling: Ensure the crystallization mixture has reached the target low temperature and has been held there long enough for equilibrium to be established.

Part 2: In-Depth Troubleshooting Guides

This section provides structured workflows and detailed protocols to address specific, persistent challenges.

Guide 1: Troubleshooting Persistent "Oiling Out"

When simple measures fail to prevent oiling out, a more systematic approach is required. The following workflow helps diagnose the root cause and identify a robust solution.

Caption: Troubleshooting workflow for oiling out.

Seeding provides a template for crystallization, bypassing the kinetic barrier of nucleation and allowing growth to occur at lower supersaturation levels where oiling is less likely.[11]

• Prepare Seed Crystals: Obtain a small sample of high-purity, crystalline β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol from a previous successful batch or by inducing crystallization on a small scale (e.g., by fast evaporation or scratching the flask). Gently grind the crystals to a fine powder.

• Determine the Metastable Zone Width (MSZW):

  • Dissolve the crude compound in the chosen solvent at an elevated temperature (e.g., 60°C) to create a clear, undersaturated solution.

  • Cool the solution slowly (e.g., 0.5°C/min) while monitoring turbidity. The temperature at which cloudiness first appears is the saturation temperature (T_cloud).

  • Repeat, but this time, once you reach T_cloud, hold the temperature. The solution should remain clear for a period. This region below T_cloud where the solution is supersaturated but crystallization has not yet occurred is the Metastable Zone.

• Execute Seeded Crystallization:

  • Dissolve the crude material completely at a temperature well above T_cloud.

  • Cool the solution to a temperature approximately halfway into the MSZW (e.g., 2-3°C below T_cloud). The solution should be clear and supersaturated.

  • Add a small amount (0.1-1.0% w/w) of the prepared seed crystals as a slurry in a small amount of cold solvent.

  • Hold the temperature constant for 1-2 hours to allow the seeds to grow and consume the supersaturation.

  • Once crystal growth is established, resume a slow cooling profile to the final isolation temperature.

Guide 2: Optimizing Yield and Purity Simultaneously

Achieving both high yield and high purity requires a delicate balance. Often, conditions that favor high yield (e.g., fast cooling, high concentration) can compromise purity by trapping impurities.

The choice of solvent is paramount. The following table provides properties of common solvents to aid in selecting a primary solvent (good solubility) and an anti-solvent (poor solubility).

Solvent	Boiling Point (°C)[10]	Polarity Index	Dielectric Constant	Comments
Potential Primary Solvents
Methanol	65[10]	5.1	32.7	High polarity, good for dissolving polar compounds.[8]
Ethanol	78[10]	4.3	24.5	Good general-purpose polar solvent.
Isopropanol (IPA)	82	3.9	19.9	Slightly less polar than ethanol, often a good choice.
Ethyl Acetate	77[10]	4.4	6.0	Excellent solvent with moderate polarity.[8]
Acetone	56[10]	5.1	20.7	High solvency but low boiling point can be a drawback.[8]
Potential Anti-Solvents
Toluene	111[10]	2.4	2.4	Good for precipitating polar compounds, less disordered than benzene if co-crystallized.[4]
Heptane/Hexane	98 / 69[10]	0.1	1.9 / 1.9	Very nonpolar, effective anti-solvents.
Water	100[10]	10.2	80.1	Can be a solvent or anti-solvent depending on the system.

Data compiled from various chemical reference sources.

This technique is highly effective for compounds like ours that have intermediate polarity.

• Dissolution: Dissolve the crude β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol in a minimum amount of a suitable hot primary solvent (e.g., Isopropanol). Using the minimum amount is critical for maximizing yield.[9]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This prevents them from being incorporated into your final product.

• Anti-Solvent Addition: While maintaining a warm temperature (just below the boiling point of the primary solvent), add the anti-solvent (e.g., Heptane) dropwise with vigorous stirring until the solution becomes faintly and persistently cloudy (the cloud point). This indicates the solution is now saturated.

• Re-solubilization: Add a few drops of the hot primary solvent until the solution becomes clear again. This crucial step ensures crystallization begins from a precisely saturated state, not a supersaturated one, promoting the growth of larger, purer crystals.

• Cooling & Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice bath for at least 30 minutes.

• Isolation & Washing: Collect the crystals by vacuum filtration. Wash the crystals with a minimum amount of ice-cold anti-solvent to remove any residual mother liquor without dissolving the product.[9]

• Drying: Dry the crystals under vacuum to a constant weight.

Guide 3: Identifying and Controlling Polymorphism

Polymorphism is the ability of a compound to exist in multiple crystalline forms.[2] Different polymorphs can have different physical properties, including solubility, stability, and bioavailability, making control of the polymorphic form critical in pharmaceutical development.[13][14]

Caption: Workflow for detecting and managing polymorphism.

• X-Ray Powder Diffraction (XRPD): This is the primary and most definitive technique for identifying different crystal forms.[14][15] Each polymorph has a unique crystal lattice, which results in a distinct diffraction pattern, acting as a "fingerprint" for that solid form.[16]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. It can identify melting points, phase transitions between polymorphs, and desolvation events. Different polymorphs will generally have different melting points and heats of fusion.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is essential for determining if a crystal form is a solvate (contains solvent) or an anhydrate by detecting mass loss upon heating.

By systematically varying crystallization conditions (solvent, temperature, cooling rate) and analyzing the resulting solids with this suite of techniques, you can identify the existing polymorphic landscape and develop a process that reliably produces the desired, most stable form.[17][18]

References

• Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. MDPI.
• Novel continuous crystallization strategies for purification of active pharmaceutical ingredients. DSpace@MIT.
• Control of polymorphism in continuous crystalliz
• How to choose a solvent for crystalliz
• Guide for crystalliz
• Controlling Polymorphism in Pharmaceutical Compounds Using Solution Shearing.
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• Advances in Pharmaceutical Crystals: Control over Nucle
• Determining Which Solvent to Use. Chemistry LibreTexts.
• Crystallization Processes and Polymorphic Control for Enhanced Drug Performance. Journal of Molecular Pharmaceutics & Organic Process Research.
• Detect and control polymorphism: pro tips for pharmaceutical scientists. Malvern Panalytical.
• API Purific
• Oiling Out in Crystalliz
• 3.6F: Troubleshooting. Chemistry LibreTexts.
• Recrystalliz
• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Source Not Available.
• XRPD Analysis: Powder X-Ray Diffraction Service. The Solubility Company.
• How complementary techniques boost XRPD in solid form analysis. Malvern Panalytical.
• Purity Determination and DSC Tzero Technology. TA Instruments.

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Reference Data & Comparative Studies

Comprehensive Comparison Guide: Purity Validation Strategies for β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol Reference Standards

Executive Summary & Context

β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1), structurally recognized as 4-O-Benzylnormetanephrine, is a critical synthetic intermediate and pharmacopeial impurity in the manufacturing of catecholamine Active Pharmaceutical Ingredients (APIs) such as Epinephrine and Normetanephrine.

For analytical scientists and drug development professionals, establishing the absolute purity of its Reference Standard (RS) is paramount. An uncharacterized or impure RS directly propagates quantitative errors into downstream API release testing, violating ICH Q6A specifications[1] and USP <11> Reference Standard guidelines[2]. This guide objectively compares three orthogonal validation methodologies—Mass Balance, Quantitative NMR (qNMR), and LC-HRMS—providing actionable, self-validating protocols for each.

Comparative Analysis of Validation Methodologies

To establish a primary reference standard, relying on a single analytical technique is scientifically insufficient. We compare three distinct approaches to highlight their performance, causality, and strategic fit.

Method A: The Mass Balance Approach (Industry Standard)

• Mechanism: Derives absolute purity by subtracting the sum of all orthogonal impurities (water, volatiles, inorganics) from the chromatographic organic purity.

• Advantage: Exceptional sensitivity for trace organic impurities (<0.05%), making it the gold standard for routine working standards.

• Limitation: Susceptible to cumulative error propagation; fundamentally assumes all impurities elute from the column and are detected by the UV sensor.

Method B: Quantitative NMR (qNMR) (Primary Ratio Method)

• Mechanism: Measures absolute purity directly by comparing the proton integral of the analyte against a certified internal standard (e.g., Maleic Acid), as defined in USP <761>[3].

• Advantage: Does not require a pre-existing reference standard of the target compound. It is fundamentally an absolute primary method that eliminates UV response factor bias[4].

• Limitation: Lower sensitivity for trace impurities (typically limited to >0.1% LOD) and requires high sample concentrations.

Method C: LC-HRMS (Impurity Profiling)

• Mechanism: Uses high-resolution accurate mass (e.g., Orbitrap or Q-TOF) to identify co-eluting degradants and confirm structural identity.

• Advantage: Unmatched specificity for the structural elucidation of unknown impurities (e.g., oxidative degradants or incomplete benzylation products).

• Limitation: Not inherently quantitative without isotope-labeled internal standards due to variable ionization efficiencies.

Quantitative Data Presentation

Table 1: Performance Comparison of Purity Validation Methods

Parameter	Mass Balance (HPLC + KF + TGA)	Quantitative NMR (qNMR)	LC-HRMS Profiling
Primary Output	% Mass Purity (Calculated)	% Absolute Purity (Direct)	Structural ID / Exact Mass
Sensitivity (LOD)	~0.01% - 0.05%	~0.1% - 0.5%	~0.001% (Compound dependent)
Reference Standard Required?	Yes (for RRF determination)	No (Uses independent Internal Std)	Yes (for absolute quantification)
Analysis Time	High (Multiple separate tests)	Low (Single 15-min acquisition)	Medium (Method dependent)
Best Use Case	Secondary/Working RS Validation	Primary RS Characterization	Unknown Impurity Elucidation

Table 2: HPLC-UV Gradient Conditions for Mass Balance (Organic Impurities)

Time (min)	Mobile Phase A (0.1% TFA in H₂O)	Mobile Phase B (Acetonitrile)	Flow Rate (mL/min)
0.0	95%	5%	1.0
5.0	95%	5%	1.0
20.0	40%	60%	1.0
25.0	10%	90%	1.0
25.1	95%	5%	1.0

Experimental Protocols (Self-Validating Systems)

Protocol 1: Absolute Purity via qNMR

Causality behind experimental choices: In conventional HPLC-UV, peak area depends on the molar absorptivity (extinction coefficient) of the analyte, which varies wildly between the main compound and its impurities. qNMR bypasses this by relying on the fundamental physical principle that the integrated area of an NMR signal is directly proportional to the number of nuclei producing it[4]. By using a traceable internal standard (IS) like Maleic Acid, absolute purity can be calculated without a reference standard of the analyte itself.

Self-Validating System: The protocol mandates a T1​ inversion-recovery experiment prior to acquisition. The inter-pulse delay ( D1​ ) is strictly set to ≥5×T1​ of the slowest relaxing proton. This ensures >99.3% longitudinal magnetization recovery, mathematically preventing integration truncation errors and self-validating the quantitative accuracy of the run[3].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~20 mg of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and ~5 mg of NIST-traceable Maleic Acid (Internal Standard) using a microbalance (d = 0.001 mg).

• Solvation: Dissolve the mixture in 0.6 mL of DMSO- d6​ containing 0.05% TMS. Vortex until completely dissolved.

• T1​ Determination: Run an inversion-recovery sequence to determine the longest T1​ relaxation time among the target protons (typically the benzylic CH₂ or the methoxy CH₃).

• Acquisition: Acquire the 1D ¹H-NMR spectrum at 298K with a D1​ delay of 30 seconds, 64 scans, and a 90° flip angle.

• Integration & Calculation: Integrate the maleic acid singlet (δ 6.26 ppm, 2H) and a distinct, non-overlapping signal of the analyte (e.g., the methoxy singlet at δ 3.8 ppm, 3H). Calculate absolute purity using the standard qNMR mass-ratio formula.

Protocol 2: Mass Balance Assessment

Causality behind experimental choices: While qNMR provides highly accurate absolute purity, its limit of detection is typically around 0.1%. For pharmaceutical working standards, identifying trace organic impurities at the 0.05% threshold is critical[1]. The mass balance approach combines HPLC-UV (for organic impurities) with Karl Fischer (for water) and TGA (for inorganic ash/volatiles) to account for 100% of the mass, capturing trace impurities that qNMR misses.

Self-Validating System: The HPLC method utilizes a relative response factor (RRF) correction for known impurities. The system is self-validating through a mandatory System Suitability Test (SST): the run is only considered valid if the resolution ( Rs​ ) between the target analyte and its closest eluting known impurity (e.g., unbenzylated normetanephrine) is ≥1.5 , and the signal-to-noise (S/N) ratio of the 0.05% sensitivity solution is ≥10 [2].

Step-by-Step Methodology:

• Water Content (KF): Perform volumetric Karl Fischer titration on 50 mg of the standard to determine % Water ( W ).

• Volatiles & Inorganics (TGA/ROI): Perform Thermogravimetric Analysis (heating at 10°C/min to 600°C) to determine % Volatiles ( V ) and Residue on Ignition/Ash ( A ).

• Chromatographic Purity (HPLC-UV): Inject 10 µL of a 1.0 mg/mL sample solution using the gradient in Table 2. Monitor at 220 nm. Calculate the % Chromatographic Purity ( PHPLC​ ) by area normalization, applying RRFs where applicable.

• Mass Balance Calculation: Compute final purity as: Absolute Purity = (100 - W - V - A) × (PHPLC / 100).

Visualizations

Caption: Orthogonal validation workflow comparing Mass Balance and qNMR for reference standard purity.

Caption: Chemical relationship and degradation pathway of the target reference standard.

References

• ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline. European Medicines Agency (EMA). Available at:[Link][1]

• Development and Qualification of an Assay Method for Deferoxamine Mesylate and p-SCN-DFO (Discussing USP <11> USP Reference Standards). Lupine Publishers. Available at:[Link][2]

• qNMR Calculation Services: What We Offer & Why It Matters. ResolveMass Laboratories Inc. Available at: [Link][4]

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• 3. usp.org [usp.org]
• 4. resolvemass.ca [resolvemass.ca]

A Senior Scientist's Guide to Inter-Laboratory Quantification of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Abstract

The consistent and accurate quantification of pharmaceutical intermediates is paramount to ensuring the safety, efficacy, and quality of final drug products. This guide presents a comprehensive inter-laboratory comparison of three prevalent analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantification of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1).[1][2] By presenting detailed experimental protocols, comparative performance data, and expert rationale, this document serves as a critical resource for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry. The objective is to empower laboratories to select and validate the most appropriate methodology based on their specific analytical needs, from routine quality control to trace-level impurity profiling.

Introduction: The Imperative for Analytical Harmony

β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a key chemical entity whose structural features, including a β-amino alcohol group, are common in various pharmacologically active molecules.[3] Its precise measurement is a critical checkpoint in the pharmaceutical manufacturing pipeline. However, the choice of an analytical method can significantly influence the reported results, leading to potential discrepancies between laboratories.

Inter-laboratory comparisons, or proficiency tests, are the cornerstone of method validation and standardization.[4] They serve two primary purposes: to validate the performance of a specific analytical method across different environments and to assess the competency of individual laboratories.[4][5] By analyzing identical, standardized samples, participating labs generate a dataset that reveals the true performance characteristics—accuracy, precision, and sensitivity—of each technique. This guide simulates such a study to provide an objective comparison of the most viable methods for quantifying our target analyte.

Overview of Compared Analytical Technologies

The selection of analytical techniques was based on the physicochemical properties of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol—a polar, aromatic compound with a primary amine and hydroxyl groups.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust and widely accessible technique, ideal for quantifying compounds with a UV chromophore, such as the phenyl rings in our target analyte.[6][7] Its strength lies in its simplicity and reliability for assay and purity determinations at relatively high concentrations.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): Considered the gold standard for high-sensitivity, high-selectivity analysis, particularly in complex matrices.[8][9][10] By monitoring a specific precursor-to-product ion transition, LC-MS/MS provides unparalleled specificity, making it essential for trace-level quantification and pharmacokinetic studies.[11][12]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for volatile and semi-volatile compounds.[13] Due to the low volatility and high polarity of our target analyte, a chemical derivatization step is mandatory to convert it into a thermally stable, volatile compound suitable for GC analysis.[14][15]

Inter-Laboratory Study Design: A Framework for Comparison

To generate the comparative data in this guide, a simulated single-blind inter-laboratory study involving ten laboratories was designed.

• Preparation of Test Samples: A certified reference standard of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol was used to prepare three concentration levels (Low: 5 µg/mL, Medium: 50 µg/mL, High: 250 µg/mL) in a common matrix (Acetonitrile:Water, 50:50 v/v).

• Distribution: Samples were shipped under controlled conditions to participating laboratories.

• Method Implementation: Each laboratory was provided with the detailed protocols outlined in Section 4 and instructed to perform the analysis using all three techniques.

• Data Analysis: Laboratories reported raw data, calibration curves, and final calculated concentrations. The results were statistically analyzed to determine key validation parameters, including accuracy (as percent recovery) and inter-laboratory precision (as reproducibility relative standard deviation, %RSDr).

Below is a diagram illustrating the logical flow of this inter-laboratory study, from sample preparation to final data comparison.

Caption: Workflow of the simulated inter-laboratory comparison study.

Detailed Experimental Protocols

The following protocols represent validated starting points for the analysis of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is designed for robust quantification, suitable for quality control and assay purposes. The choice of a C18 stationary phase provides excellent retention for the aromatic analyte, while the isocratic mobile phase ensures stable baselines and reproducible retention times.

Caption: Experimental workflow for HPLC-UV analysis.

Methodology:

• Sample Preparation: Dilute the stock sample with the mobile phase to fall within the calibration range (e.g., 1-500 µg/mL).

• Filtration: Filter the diluted sample through a 0.45 µm nylon syringe filter to remove particulates.

• Instrumentation: Use a standard HPLC system equipped with a UV/Vis or Diode Array Detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic mixture of Acetonitrile and 0.1% Formic Acid in Water (40:60, v/v).[16]

  • Flow Rate: 1.0 mL/min.[7][17]

  • Column Temperature: 30°C.

  • Detection Wavelength: 275 nm.

  • Injection Volume: 10 µL.

• Quantification: Construct a calibration curve using at least five non-zero standards. Quantify the sample based on the peak area of the analyte.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This protocol offers superior sensitivity and selectivity. Positive Electrospray Ionization (ESI+) is chosen because the primary amine group on the analyte is readily protonated. Multiple Reaction Monitoring (MRM) ensures that only the specific analyte is detected, eliminating matrix interference.

Caption: Experimental workflow for LC-MS/MS analysis.

Methodology:

• Sample Preparation: Perform serial dilutions of the stock sample with 50:50 Acetonitrile:Water to fall within the calibration range (e.g., 0.1-500 ng/mL). An internal standard (e.g., a stable isotope-labeled version of the analyte) should be added.

• Instrumentation: Use an HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[6]

  • MRM Transition (Hypothetical): Precursor ion [M+H]⁺: m/z 274.1; Product ion: m/z 243.1 (corresponding to a loss of CH₂OH).

  • Optimize collision energy and other source parameters for maximum signal.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method requires derivatization to make the polar analyte volatile. Silylation with BSTFA is a common and effective choice, as it reacts with both the hydroxyl and amine groups, replacing active hydrogens with trimethylsilyl (TMS) groups. This reduces polarity and increases thermal stability.

Caption: Experimental workflow for GC-MS analysis.

Methodology:

• Sample Preparation (Derivatization): a. Transfer an aliquot of the sample to a GC vial and evaporate the solvent to dryness under a gentle stream of nitrogen. b. Add 50 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS) and 50 µL of a solvent (e.g., Acetonitrile).[18] c. Cap the vial tightly and heat at 70°C for 30 minutes. d. Cool to room temperature before injection.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer.

• GC Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm).[6]

  • Inlet Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 150°C, hold for 1 minute, then ramp to 300°C at 15°C/min and hold for 5 minutes.

  • Injection Volume: 1 µL (Splitless mode).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition: Full Scan (m/z 50-550) for identification or Selected Ion Monitoring (SIM) for enhanced quantification.

• Quantification: Identify the peak for the di-TMS or tri-TMS derivative of the analyte. Quantify using the area of a characteristic ion in SIM mode against a calibration curve prepared using the same derivatization procedure.

Comparative Performance Data

The following table summarizes the performance characteristics derived from the simulated inter-laboratory study. The data represent the mean values across the ten participating laboratories.

Parameter	HPLC-UV	LC-MS/MS	GC-MS (with Derivatization)
Linearity (R²)	> 0.999	> 0.999	> 0.998
Limit of Detection (LOD)	500 ng/mL	0.05 ng/mL	10 ng/mL
Limit of Quantitation (LOQ)	1.5 µg/mL	0.15 ng/mL	30 ng/mL
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	96.5% - 103.5%
Precision (%RSDr)	< 2.5%	< 1.8%	< 4.5%
Sample Prep Time	~5 min	~5 min	~45 min
Selectivity	Moderate	Very High	High
Cost & Availability	Low / High	High / Moderate	Moderate / High

Discussion: Selecting the Right Tool for the Job

The results clearly delineate the strengths and weaknesses of each technique, providing a logical framework for method selection. This framework is grounded in the principles of analytical method validation, which ensure a method is "fit for its intended purpose."[8][19][20]

Caption: Relationship between core validation parameters.

• HPLC-UV stands out as the most practical choice for routine QC applications, such as the final product assay or release testing, where the analyte concentration is high. Its excellent linearity, accuracy, and precision in the µg/mL range, combined with its low operational cost and simple workflow, make it a reliable workhorse. However, its significantly higher LOQ makes it unsuitable for trace analysis.

• LC-MS/MS is unequivocally the superior method for applications requiring high sensitivity and selectivity.[21] Its ability to quantify the analyte at sub-ng/mL levels is essential for impurity profiling, pharmacokinetic studies in biological matrices, and cleaning validation.[10] The exceptional selectivity from MRM minimizes the risk of interference, leading to highly accurate and reliable data, which is a critical requirement of regulatory bodies like the FDA.[8][22]

• GC-MS presents a viable, albeit more complex, alternative. While its sensitivity is better than HPLC-UV, it does not match that of LC-MS/MS. The main drawback is the mandatory derivatization step, which adds significant time to sample preparation and introduces an additional source of variability, as reflected in the slightly higher %RSDr.[14][18] This method might be considered in laboratories that have strong GC-MS expertise but lack LC-MS/MS capabilities.

Conclusion and Recommendations

This comparative guide demonstrates that no single analytical method is universally optimal. The choice must be aligned with the specific analytical objective.

• For routine quality control and assay of bulk material: HPLC-UV is the recommended method due to its robustness, cost-effectiveness, and sufficient performance at high concentrations.

• For trace-level quantification, impurity analysis, or bioanalysis: LC-MS/MS is the mandatory choice. Its unparalleled sensitivity and selectivity ensure accurate data that meets stringent regulatory expectations.

• For laboratories without LC-MS/MS capabilities requiring higher sensitivity than HPLC-UV: GC-MS can be a suitable alternative, provided that the derivatization protocol is rigorously optimized and validated to ensure consistent performance.

Ultimately, a successful inter-laboratory study fosters confidence in analytical data across the industry. By understanding the performance characteristics and operational nuances of each method, organizations can ensure data integrity, facilitate seamless technology transfer, and uphold the highest standards of pharmaceutical quality.

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Comparative Guide: Chemoselective Debenzylation Catalysts for β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

As a Senior Application Scientist navigating the synthesis of complex phenylethanolamines, I frequently encounter the chemoselectivity dilemma inherent in deprotecting highly functionalized intermediates. β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1) is a critical protected precursor used in the synthesis of epinephrine analogs and normetanephrine[1].

The structural complexity of this molecule presents a classic synthetic challenge: it contains an O-benzyl ether that must be cleaved, alongside a highly vulnerable benzylic alcohol that must remain intact. This guide objectively compares the efficacy of various debenzylation catalysts, explaining the mechanistic causality behind their performance and providing self-validating experimental workflows.

The Chemoselectivity Dilemma: Mechanism & Causality

To understand catalyst selection, we must first understand the competing reaction pathways.

During palladium-catalyzed hydrogenation, the cleavage of the O-benzyl ether (desired) competes directly with the hydrogenolysis of the benzylic alcohol (undesired)[2]. The benzylic carbon-oxygen bond is highly susceptible to oxidative addition by palladium. If the benzylic hydroxyl group is protonated (e.g., by using acidic solvents like acetic acid), it becomes an excellent leaving group (water), which rapidly accelerates the formation of a benzylic carbocation/radical intermediate. This intermediate is quickly reduced to the corresponding alkane, yielding the deoxygenated byproduct (3-methoxytyramine derivative)[2].

Fig 1: Chemoselective O-debenzylation vs. undesired benzylic alcohol hydrogenolysis.

Catalyst Dynamics: Evaluating the Alternatives

Our objective is to maximize O-debenzylation while entirely suppressing benzylic alcohol hydrogenolysis.

• 20% Pd(OH)₂/C (Pearlman’s Catalyst): While exceptional for stubborn N-benzyl groups, Pearlman's catalyst possesses an extremely high density of active surface palladium sites. This high activity indiscriminately drives both O-debenzylation and benzylic C-O cleavage, resulting in poor chemoselectivity and high levels of over-reduction[3].

• 10% Pd/C (Standard): Offers a moderate baseline. However, commercial batches vary wildly in Pd/PdO particle size and distribution. Extended reaction times with 10% Pd/C inevitably lead to time-dependent over-reduction of the benzylic alcohol[3].

• 5% Pd/C (Tuned Selectivity): High-quality 5% Pd/C (e.g., Evonik Noblyst or Strem equivalents) features a homogeneous distribution of smaller Pd/PdO particles[3]. The lower metal loading slows the overall kinetics just enough to allow the less sterically hindered O-benzyl ether to be cleaved before the benzylic alcohol can strongly coordinate to the catalyst surface.

• Pd(0) EnCat™ 30NP (Microencapsulated Transfer Hydrogenation): This represents the pinnacle of chemoselectivity. By encapsulating Pd(0) nanoparticles within a polyurea matrix and utilizing a hydrogen donor (like ammonium formate), the local concentration of active hydrides is strictly controlled. This system efficiently cleaves O-aryl benzyl ethers but is fundamentally incapable of reducing benzylic alcohols under standard conditions[4].

Fig 2: Catalyst selection logic and corresponding reaction outcomes.

Empirical Performance Comparison

The following table summarizes the quantitative performance of these catalytic systems based on standardized reaction profiles for benzylic-alcohol-containing benzyl ethers.

Catalyst System	Conditions & Solvent	Time to >95% Conv.	Yield: Desired Phenol	Yield: Deoxygenated Byproduct
20% Pd(OH)₂/C	H₂ (1 atm), MeOH, 25°C	2.0 hours	45%	51%
10% Pd/C	H₂ (1 atm), MeOH, 25°C	5.5 hours	72%	24%
5% Pd/C	H₂ (1 atm), MeOH, 25°C	12.0 hours	91%	< 5%
Pd(0) EnCat™ 30NP	NH₄HCO₂, EtOAc/MeOH, 40°C	4.0 hours	96%	< 1%

Data Interpretation: Transfer hydrogenation with Pd(0) EnCat™ 30NP provides the highest chemoselectivity, completely arresting the reaction at the phenol stage. If traditional gaseous hydrogenation is mandated by facility constraints, 5% Pd/C is the only viable alternative to prevent catastrophic yield loss.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . They incorporate strict In-Process Controls (IPCs) and orthogonal verification steps to guarantee mass balance and structural fidelity.

Protocol A: High-Selectivity Transfer Hydrogenation (Recommended)

Causality Rationale: Utilizing ammonium formate as a hydrogen donor with encapsulated palladium prevents the formation of a highly reactive, hydrogen-saturated metal surface, thereby protecting the benzylic C-O bond[4].

• Preparation: Dissolve 10.0 mmol of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol in 30 mL of a 3:1 mixture of Ethyl Acetate and Methanol. (Note: Avoid acidic additives like AcOH, which activate the benzylic alcohol).

• Catalyst Loading: Add 5 mol% of Pd(0) EnCat™ 30NP.

• Donor Addition: Add 4.0 equivalents of Ammonium Formate (NH₄HCO₂) in one portion.

• Reaction: Stir the suspension at 40°C.

• Self-Validation (IPC): At t = 3 hours, pull a 50 µL aliquot, filter through a 0.2 µm PTFE syringe filter, and analyze via LC-MS. The reaction is validated as complete when the substrate AUC is <0.5%.

• Workup & Orthogonal Check: Filter the reaction mixture to recover the encapsulated catalyst beads (which can be recycled). Wash the filtrate with deionized water to remove residual formate salts. Concentrate the organic layer. Validate the integrity of the benzylic alcohol via ¹H-NMR by confirming the presence of the benzylic methine proton (typically a multiplet at ~4.6–4.8 ppm).

Protocol B: Chemoselective Gaseous Hydrogenation

Causality Rationale: By lowering the palladium loading (5%) and maintaining strictly ambient hydrogen pressure, the kinetics of the O-debenzylation outpace the oxidative addition of the benzylic alcohol[3].

• Preparation: Dissolve 10.0 mmol of the substrate in 40 mL of anhydrous Methanol.

• Catalyst Loading: Carefully add 10% w/w of 5% Pd/C (Evonik Noblyst or equivalent high-homogeneity catalyst) under a nitrogen atmosphere.

• Hydrogenation: Purge the vessel with N₂ (3x), followed by H₂ (3x). Maintain under a strict 1 atm H₂ balloon. (Critical: Do not use a Parr shaker or elevated pressure).

• Self-Validation (IPC): Because this system is time-sensitive, initiate HPLC monitoring at t = 8 hours, checking every 2 hours. Terminate the reaction immediately upon substrate depletion to prevent the onset of over-reduction.

• Workup: Purge the system thoroughly with N₂. Filter the mixture through a tightly packed pad of Celite to remove the Pd/C. Wash the Celite with cold Methanol and concentrate the filtrate under reduced pressure.

References

• Epinephrine-impurities: β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol | Pharmaffiliates |[Link]

• Defining the Qualities of High-Quality Palladium on Carbon Catalysts for Hydrogenolysis | National Institutes of Health (NIH) / ChemRxiv | [Link]

• Science About O-Benzyl protecting groups & Chemoselectivity | Atlanchim Pharma |[Link]

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• 4. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to the Forced Degradation of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol: A Validated Approach

This guide provides an in-depth technical framework for conducting a forced degradation study on beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS No. 1226258-10-1), a crucial step in pharmaceutical development.[1][2][3] By subjecting the Active Pharmaceutical Ingredient (API) to stress conditions exceeding those of accelerated stability testing, we can effectively identify potential degradation products, establish degradation pathways, and validate the stability-indicating nature of analytical methods.[4][5] This document is designed for researchers, scientists, and drug development professionals, offering both detailed protocols and the scientific rationale behind the experimental design.

Introduction: The Imperative of Stress Testing

Forced degradation, or stress testing, is a regulatory requirement mandated by the International Council for Harmonisation (ICH) under guideline Q1A(R2).[4][6][7][8][9][10] The objective is not to determine shelf-life but to understand the intrinsic stability of a drug substance.[5][11] By intentionally degrading the API—aiming for a target degradation of 5-20%—we achieve several critical goals:[4][12]

• Elucidation of Degradation Pathways: Understanding how the molecule breaks down informs the development of more stable formulations and helps in selecting appropriate packaging and storage conditions.[5][13]

• Identification of Degradants: It allows for the generation, isolation, and characterization of potential impurities that could appear in the final drug product over its shelf life.

• Analytical Method Validation: The study is fundamental for developing and validating a stability-indicating analytical method (SIM), typically a High-Performance Liquid Chromatography (HPLC) method, ensuring it can separate and quantify the API from all potential degradation products.[5][13]

The molecule in focus, beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, possesses several functional groups prone to chemical degradation: a primary amine, a secondary alcohol, a methoxy ether, and a benzyloxy (phenylmethoxy) group. This structural complexity necessitates a multi-faceted stress testing approach.

Predicted Degradation Pathways of the Target Molecule

The chemical structure of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol suggests several potential degradation sites:

• Benzylic Ether Linkage: The C-O bond of the benzyloxy group is a likely point of cleavage, particularly under acidic, oxidative, or photolytic stress, which could yield a phenolic derivative.[14][15] Benzylic positions are reactive due to the stability of the resulting benzylic radical or cation.[16]

• Amine and Alcohol Groups: The primary amine and the beta-alcohol on the ethanol side chain are susceptible to oxidation.[17][18] Oxidative stress could lead to the formation of corresponding aldehydes, ketones, or further degradation products.

• Aromatic Rings: While generally stable, the electron-rich aromatic rings could be susceptible to oxidation or photolytic reactions under harsh conditions.[19]

The following diagram illustrates these potential degradation hotspots.

Caption: Experimental workflow for the forced degradation study.

Conclusion

This guide outlines a systematic and robust approach to the forced degradation study of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, grounded in ICH guidelines and established scientific principles. By comparing different stress levels, researchers can precisely control the extent of degradation to meet the study's objectives. The successful execution of this study is not merely a regulatory hurdle; it provides fundamental knowledge about the molecule's behavior, ensuring the development of a safe, effective, and stable pharmaceutical product.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15).
• Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Slideshare.
• ICH GUIDELINES: STRESS DEGRAD
• Quality Guidelines. ICH.
• FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. FDA.
• Q1A(R2) Guideline. (2010, February 2). ICH.
• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect.
• Forced Degradation Study in Pharmaceutical Stability. (2017, November 6). Pharmaguideline.
• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH.
• Pathways for the catabolism of phenylethylamine, tyramine, and...
• Forced Degradation Studies | ICH Stability Testing. BioPharmaSpec.
• Stabilization of Pharmaceuticals to Oxidative Degrad
• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. (2003, August 1). European Medicines Agency (EMA).
• Pathways for the catabolism of phenylethylamine and tyramine and a...
• Force Degradation for Pharmaceuticals: A Review. IJSDR.
• Thermal Stability Testing for Pharmaceuticals and Advanced Materials. (2026, January 20). Lab Manager.
• A practical guide to forced degradation and stability studies for drug substances. Agtc.
• The Chemistry of Protection: Understanding Benzyloxy Groups in Synthesis. Benchchem.
• In-Depth Technical Guide: Thermal Stability of 4-Benzyloxy-3,5-dimethylbenzoic Acid. Benchchem.
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
• Oxidation Degrad
• Degradation Profiling of Pharmaceuticals: A Review. IJNRD.
• Pathway of Oxidation Degradation Study for Drug Substance and Drug Product.
• Photolytic Degradation and Its Prevention. Pharmaguideline.
• Hydrolysis in Pharmaceutical Formulations.
• An In-depth Technical Guide to the Thermal Stability Analysis of Pharmaceutical Compounds: A Case Study Approach for CAS 73019-1. Benchchem.
• Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022, January 29). PMC.
• An In-Depth Technical Guide to the Degradation Pathways and Byproducts of Phenyl-1-Naphthylamine. Benchchem.
• Substituent effects on the stability of extended benzylic carbocations: a computational study of conjug
• β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, CAS 1226258-10-1. SCBT.
• Method Development and Photolytic Degradation Study of. Asian Journal of Pharmaceutical Analysis.
• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal.
• Protocol for Photostability Studies of Pharmaceutical products.
• CAS No : 1226258-10-1 | Product Name : β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.
• C1139441. Density Pharma.
• A critical assessment of the photodegradation of pharmaceuticals in aquatic environments: defining our current understanding and identifying knowledge gaps. (2014, March 19). RSC Publishing.
• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. (2018, June 13). Master Organic Chemistry.

• 3-Amino-a-[[amino]methyl]-4-(phenylmethoxy)benzenemethanol. Sigma-Aldrich.

• Benzeneethanol, beta-amino-4-hydroxy- (9CI). Echemi.
• Kinetic and pH studies on human phenylethanolamine N-methyltransferase. (2013, November 1). PubMed.
• Phenylethanolamine. Wikipedia.

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• 19. A critical assessment of the photodegradation of pharmaceuticals in aquatic environments: defining our current understanding and identifying knowledge ... - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/C3EM00615H [pubs.rsc.org]

comparing extraction efficiencies of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol across different solvents

As a Senior Application Scientist specializing in process chemistry and sample preparation, I frequently encounter the complex challenge of isolating highly functionalized synthetic intermediates. β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS No: 1226258-10-1)[1] is a prime example. Structurally related to catecholamine precursors like normetanephrine[2], this molecule presents a fascinating extraction challenge: it forces us to balance the highly polar, hydrophilic nature of a β-amino alcohol core against the bulky, lipophilic drag of 3-methoxy and 4-phenylmethoxy (benzyloxy) substituents.

To optimize the recovery and purity of this compound, we must move beyond empirical guesswork and understand the thermodynamic causality behind solvent partitioning. This guide objectively compares the extraction efficiencies of four common solvents, providing the mechanistic insights and self-validating protocols necessary for robust process development.

Physicochemical Causality: The "Why" Behind Solvent Selection

The extraction of 1,2-amino alcohols is dictated by two primary factors: the ionization state of the amine and the hydrogen-bonding capacity of the solvent[3].

• pH Dependency: The primary amine on this molecule has a pKa of approximately 9.0–9.5. At physiological or neutral pH, the amine is protonated ( NH3+​ ), rendering the molecule highly water-soluble and virtually unextractable. To drive the molecule into an organic phase, the aqueous matrix must be adjusted to a pH of 11.0–11.5, ensuring the target is entirely in its neutral, free-base form.

• Hydrogen Bonding vs. Lipophilicity: Even in its free-base form, the β-hydroxyl group acts as a strong hydrogen-bond donor. Solvents that can act as H-bond acceptors (like Ethyl Acetate) will yield higher recoveries. Conversely, highly non-polar solvents (like Toluene) will rely solely on Van der Waals interactions with the benzyloxy group, sacrificing yield for extreme purity.

Comparative Extraction Efficiencies

The following data summarizes the performance of four distinct solvent systems in the liquid-liquid extraction (LLE) of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol from a basic aqueous matrix (pH 11.5).

Extraction Solvent	Dielectric Constant ( ε )	Mean Recovery (%)	Extract Purity (%)	Phase Separation Time	Mechanistic Advantage & Environmental Profile
Dichloromethane (DCM)	9.1	96.5 ± 1.2	88.2	< 1 min	Strong dipole interactions with the amine. Poor environmental profile (halogenated).
Ethyl Acetate (EtOAc)	6.0	94.0 ± 1.5	85.5	2–3 min	Excellent H-bond acceptor for the β-hydroxyl. Good green chemistry profile.
MTBE	2.6	82.5 ± 2.0	97.1	< 1 min	Selective solvation of the benzyloxy group; rejects polar impurities. Moderate profile.
Toluene	2.4	65.0 ± 3.5	98.5	3–5 min	Highly selective against polar byproducts, but poor affinity for the amino alcohol core.

Data Interpretation: If maximum yield is required for downstream synthesis, EtOAc is the optimal sustainable choice. However, if this extraction is a sample preparation step prior to sensitive LC-MS/MS quantification[4], MTBE provides the best balance of acceptable recovery and superior matrix cleanup.

Mechanistic Visualization

To understand why these solvents perform differently, we must map the specific intermolecular interactions between the solvent molecules and the target's functional groups.

Fig 1: Mechanistic interactions between target functional groups and extraction solvents.

Self-Validating Experimental Protocol

Trust in analytical and process chemistry is built on self-validating systems. A protocol is only robust if it actively checks for its own failure points. The following step-by-step LLE methodology incorporates a mandatory validation loop to ensure quantitative recovery of the amino alcohol[5].

Step 1: Matrix Preparation & pH Adjustment

• Transfer 10 mL of the aqueous reaction mixture (or biological matrix) to a 50 mL conical centrifuge tube.

• Add 2.0 M NaOH dropwise while monitoring with a calibrated pH meter. Causality: Bring the pH to strictly 11.5. If the pH drops below 10.0, the amine will partially protonate, drastically reducing organic partitioning.

Step 2: Solvent Partitioning

• Add 10 mL of the chosen extraction solvent (e.g., EtOAc or MTBE).

• Vortex vigorously for 2 minutes to maximize the interfacial surface area between the aqueous and organic layers.

Step 3: Phase Separation & Washing

• Centrifuge the mixture at 3,000 x g for 5 minutes to break any emulsions (common when extracting crude synthetic mixtures containing amphiphilic amino alcohols).

• Carefully transfer the organic phase to a clean flask.

• Wash the organic phase with 5 mL of saturated aqueous NaCl (brine) to pull out residual dissolved water and highly polar impurities.

Step 4: The Self-Validation Loop (Critical Step)

• Do not discard the aqueous raffinate. Take a 100 µL aliquot of the remaining aqueous phase.

• Neutralize and analyze via rapid LC-MS/MS or TLC against a known standard.

• Decision Gate: If the target compound is detected at >1% of the initial concentration, perform a second extraction with 5 mL of fresh solvent.

Fig 2: Self-validating LLE workflow for pH-dependent amino alcohol recovery.

Summary Recommendations

For bulk synthetic isolation of β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, Ethyl Acetate provides the best balance of high recovery (94.0%) and environmental sustainability. However, if the goal is trace-level bioanalytical extraction where matrix effects must be minimized, MTBE is the superior choice due to its selective solvation of the benzyloxy moiety and rejection of polar interferents.

References

• Pharmaffiliates. CAS No : 1226258-10-1 | Product Name : β-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.
• Phenomenex. Extraction of Plasma Free Metanephrine (MN) and Normetanephrine (NMN).
• Biotage. Fast extraction of metanephrine and normetanephrine from synthetic urine using EVOLUTE® EXPRESS WCX.
• Chemical Science (RSC Publishing). Highly efficient enantioselective liquid–liquid extraction of 1,2-amino-alcohols using SPINOL based phosphoric acid hosts.
• ResearchGate.

Sources

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• 2. phenomenex.com [phenomenex.com]
• 3. Highly efficient enantioselective liquid–liquid extraction of 1,2-amino-alcohols using SPINOL based phosphoric acid hosts - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]

A Comparative Guide to Validating the Limit of Detection (LOD) for beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol in Pharmaceutical Formulations

Introduction

In the landscape of pharmaceutical quality control, the precise and reliable detection of impurities is not merely a procedural step but a cornerstone of patient safety and regulatory compliance. The Limit of Detection (LOD) represents the lowest concentration of an analyte that an analytical procedure can reliably distinguish from background noise. For potential impurities such as beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, which may arise as a process-related impurity or a degradation product, establishing a robust and validated LOD is a critical component of the analytical method's lifecycle.[1][2]

This guide provides an in-depth, comparative analysis of the principal methodologies for validating the LOD of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol in pharmaceutical formulations. Moving beyond a simple recitation of protocols, we will explore the causality behind experimental choices, grounded in the authoritative guidelines of the International Council for Harmonisation (ICH).[3][4] Our objective is to equip researchers, scientists, and drug development professionals with the expertise to select, execute, and justify the most appropriate LOD validation strategy for their specific needs.

Part 1: The Regulatory and Scientific Foundation of LOD

The validation of an analytical procedure is the documented evidence that the method is fit for its intended purpose.[5] The ICH Q2(R1) guideline, a globally recognized standard, provides a framework for this process and outlines several approaches for determining the LOD.[1][4] The LOD is a parameter specifically for limit tests and quantitative assays for low levels of compounds, which is particularly relevant for the control of impurities.[2][6] An improperly or poorly validated LOD can lead to the failure to detect harmful impurities, posing a direct risk to patient health and resulting in regulatory non-compliance.

The choice of methodology for LOD determination is not arbitrary; it depends on the nature of the analytical procedure, particularly whether it is instrumental or non-instrumental and whether it exhibits baseline noise.[1][7]

Part 2: A Practical Analytical Framework: HPLC-UV Method

To provide a practical context for our comparison, we will base our experimental protocols on a robust High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection. This technique is ideally suited for beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, given the presence of a phenylmethoxy group which acts as a strong chromophore.

Proposed HPLC-UV Method for Analysis

Parameter	Condition	Rationale
Instrument	HPLC System with Quaternary Pump, Autosampler, and UV/Vis Detector	Standard equipment in pharmaceutical QC labs, offering high precision and reliability.
Column	C18, 4.6 x 150 mm, 5 µm	A C18 stationary phase provides excellent retention for moderately polar aromatic compounds.
Mobile Phase	Acetonitrile: 0.1% Phosphoric Acid in Water (40:60 v/v)	A common reversed-phase eluent system. The acidic modifier improves peak shape for the basic amino group.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Detection	UV at 275 nm	The benzoyl moiety provides strong UV absorbance, and 275 nm is a typical wavelength for such structures.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	A typical injection volume that balances sensitivity with the risk of column overload.

Preparation of Solutions

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol reference standard and dissolve in 100 mL of diluent (Mobile Phase).

• Spiking Solutions: Prepare a series of dilutions from the stock solution to create spiking solutions at various low concentrations (e.g., from 1.0 µg/mL down to 0.01 µg/mL).

• Placebo Formulation: Prepare a sample of the pharmaceutical formulation without the active pharmaceutical ingredient (API) or the target analyte.

• Spiked Samples: Spike the placebo formulation with the spiking solutions to achieve a range of low final concentrations bracketing the expected LOD.

Part 3: A Comparative Analysis of LOD Determination Methodologies

We will now explore and compare the three primary methods for LOD determination as outlined in the ICH Q2(R1) guideline.[1] For each method, we provide the underlying principle, a detailed protocol, and an analysis of its applicability.

Method 1: Visual Evaluation

This approach is based on the analysis of samples with known concentrations of the analyte and establishing the minimum level at which the analyte can be reliably detected by visual inspection.[8][9]

Experimental Protocol:

• Prepare a series of spiked placebo samples with decreasing concentrations of beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

• Inject each sample into the HPLC system in triplicate.

• Visually inspect the resulting chromatograms.

• The LOD is the lowest concentration at which the analyst can reliably discern a peak from the baseline noise across all replicate injections.

Expertise & Trustworthiness: While seemingly subjective, this method is valuable for confirming a statistically calculated LOD. Its trustworthiness is enhanced by using multiple analysts or by defining clear criteria for what constitutes a "detectable peak" prior to the experiment. It is often used for non-instrumental methods but can serve as a practical check for instrumental ones.[1]

Comparison:

• Pros: Simple, requires no complex calculations, and provides a practical confirmation of detectability.

• Cons: Highly subjective, operator-dependent, and lacks statistical rigor. Not the preferred method for regulatory submissions when instrumental methods are used.

Method 2: Signal-to-Noise (S/N) Ratio

This is the most common and practical approach for instrumental methods that exhibit baseline noise, such as HPLC.[10][11] The LOD is determined as the concentration that yields a signal-to-noise ratio of 3:1.[11]

Experimental Protocol:

• Prepare a spiked placebo sample at a very low, but known, concentration of the analyte, expected to be near the LOD.

• Inject this sample multiple times (e.g., n=6) into the HPLC system.

• For a representative chromatogram, measure the height of the analyte peak (Signal, H).

• Measure the height of the baseline noise (Noise, h) in a region close to the analyte peak, typically over a distance equal to 20 times the peak width at half-height.[12]

• Calculate the S/N ratio using the formula: S/N = 2H/h (some software calculates this automatically).

• If the S/N ratio is not approximately 3:1, adjust the concentration of the spiked sample and repeat the analysis until the 3:1 ratio is achieved. The concentration that yields this ratio is the LOD.

Expertise & Trustworthiness: The key to a trustworthy S/N determination lies in the consistent measurement of noise. Modern chromatography data systems (CDS) have built-in algorithms for this, but the analyst must understand how the software performs the calculation. It is a self-validating system because the determined LOD concentration can be prepared and injected to confirm that the S/N ratio is indeed ~3:1.

Comparison:

• Pros: Widely accepted by regulatory agencies, practical for chromatographic methods, and provides a clear, quantifiable endpoint.[13]

• Cons: The measurement of noise can vary slightly between different CDS platforms or manual calculation methods, introducing a small degree of variability.[14][15]

Method 3: Based on the Standard Deviation of the Response and the Slope

This statistical method defines the LOD based on the performance of the method at low concentrations. The formula provided by ICH is:

LOD = 3.3 × (σ / S) [16][17]

Where:

• σ = Standard Deviation of the Response

• S = Slope of the Calibration Curve

The value for σ can be determined in two primary ways:

3a. Based on the Standard Deviation of the Blank In this approach, σ is the standard deviation of the responses of multiple blank (placebo) injections.

3b. Based on the Calibration Curve Here, a calibration curve is constructed using samples in the range of the LOD. The σ is then taken as the residual standard deviation of the regression line or the standard deviation of the y-intercept.[1][17] This is generally the preferred statistical approach.

Experimental Protocol (Using Calibration Curve):

• Prepare a series of at least 5-6 spiked placebo samples with concentrations in the expected LOD range (e.g., 0.01, 0.02, 0.05, 0.08, 0.1 µg/mL).

• Inject each concentration multiple times (e.g., n=3).

• Construct a calibration curve by plotting the mean peak area against the concentration.

• Perform a linear regression analysis on the data. This can be done using software like Microsoft Excel or the CDS.[18]

• From the regression output, obtain the Slope (S) of the line.

• Obtain the Standard Deviation of the y-intercept (often labeled as Standard Error of the intercept) or the Residual Standard Deviation (STEYX in Excel). This value is your σ.

• Calculate the LOD using the formula LOD = 3.3 * (σ / S).

Expertise & Trustworthiness: This method's strength is its statistical foundation. The causality is clear: a method with a steep slope (high sensitivity) and low baseline variability (low σ) will have a better LOD. It is self-validating in that the quality of the regression (R²) must be high for the calculated LOD to be considered trustworthy. An R² value > 0.99 is typically expected.

Comparison:

• Pros: Statistically rigorous, objective, and provides a calculated value based on method performance.

• Cons: The value can be artificially low if the calibration range is not appropriately narrow and close to the true LOD.[17] It is an estimated value that absolutely requires experimental verification.[1]

Part 4: Data Summary and Verification

To illustrate the comparison, let's consider hypothetical experimental data for beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol.

Hypothetical LOD Results Comparison

Determination Method	Result (LOD)	Comments
Visual Evaluation	~0.04 µg/mL	A peak was consistently discernible at this level but not at 0.02 µg/mL.
Signal-to-Noise (S/N) Ratio	0.035 µg/mL	A prepared sample at 0.035 µg/mL consistently yielded an S/N ratio of ~3.2:1.
Statistical (Calibration Curve)	0.031 µg/mL	Calculated from a low-level curve (0.01-0.1 µg/mL) with S=55120 and σ=520. R² = 0.995.

As the data shows, the different methods yield values that are in close agreement, which lends high confidence to the validation.[14][19] The statistical method often provides the lowest value, while the S/N method gives a practical, instrument-verified value.

The Mandatory Final Step: Experimental Verification

Regardless of the method used to estimate the LOD, the final and most critical step is to verify it experimentally.[1][2]

Verification Protocol:

• Based on the results, select a concentration for verification (e.g., 0.035 µg/mL).

• Prepare 6 independent spiked placebo samples at this concentration.

• Analyze the samples using the HPLC method.

• The LOD is verified if the analyte peak is successfully detected in all samples with an acceptable S/N ratio (i.e., ≥ 3).

Part 5: Visualizing the Validation Workflow

Diagrams can clarify complex processes. Below are Graphviz diagrams illustrating the LOD validation workflow and the relationship between the different determination methods.

Caption: A high-level workflow for LOD validation.

Caption: Logical comparison of LOD determination methods.

Conclusion

Validating the Limit of Detection for an impurity like beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol is a multi-faceted process that requires a deep understanding of both the analytical technique and the regulatory framework. While the statistical method based on the calibration curve offers objectivity and rigor, the signal-to-noise ratio method provides a practical and widely accepted benchmark for chromatographic assays. A visual evaluation can serve as a useful preliminary or confirmatory step.

The most robust validation strategy often involves using more than one method to build confidence. The statistical approach can be used to estimate the LOD, which is then practically confirmed using the S/N ratio method. Ultimately, all estimation methods must culminate in a final experimental verification to provide unequivocal proof that the analytical procedure is fit for its intended purpose: safeguarding the quality and safety of pharmaceutical products.

References

• Title: Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve Source: Separation Science URL: [Link]

• Title: ICH Q2(R1) Analytical Procedures Guide Source: Scribd URL: [Link]

• Title: Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation Source: Pharmaceutical Online URL: [Link]

• Title: ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1) Source: International Council for Harmonisation URL: [Link]

• Title: Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method Source: Pharmaceutical Sciences URL: [Link]

• Title: Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method Source: ResearchGate URL: [Link]

• Title: The Limit of Detection Source: LCGC International URL: [Link]

• Title: How to determine the LOD using the calibration curve? Source: Quality Assistance URL: [Link]

• Title: Experimental Comparison of the Different Approaches To Estimate LOD and LOQ of an HPLC Method Source: ACS Publications URL: [Link]

• Title: Excelling With Excel: Analytical Method Validation Using LOD and LOQ Source: Bitesize Bio URL: [Link]

• Title: Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method Source: Pharmaceutical Sciences (Duplicate for context) URL: [Link]

• Title: Analytical Method Validation (AMV) in Pharmaceuticals Source: Pharmaguideline URL: [Link]

• Title: How to Calculate LOD and LOQ in Potentiometric Analysis (With Practical Tips) Source: Medium URL: [Link]

• Title: ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1) Source: Jordi Labs URL: [Link]

• Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency (EMA) URL: [Link]

• Title: Q2(R2) Validation of Analytical Procedures Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

• Title: Guidance for Industry #64 (VICH GL2) - Validation of Analytical Procedures: Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Limit of detection and limit of quantification development procedures for organochlorine pesticides analysis in water and sediment matrices Source: PMC (PubMed Central) URL: [Link]

• Title: What is meant by the limit of detection and quantification (LOD / LOQ)? Source: ECA Academy URL: [Link]

• Title: ICH Q2(R2) guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) URL: [Link]

• Title: 1086 IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS Source: USP-NF URL: [Link]

• Title: Impurity guidelines in drug development under ICH Q3 Source: AMSbiopharma URL: [Link]

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• 19. Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method [ps.tbzmed.ac.ir]

Safety & Regulatory Compliance

Personal protective equipment for handling beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Handling highly potent active pharmaceutical ingredient (API) intermediates requires a paradigm shift from standard chemical safety to targeted, pharmacologically aware containment. β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS: 1226258-10-1) is a critical building block and impurity standard used in the synthesis and quality control of adrenergic agonists, such as epinephrine and normetanephrine[1][2].

As a Senior Application Scientist, I designed this guide to provide you with a self-validating, step-by-step operational framework. We will not just outline what personal protective equipment (PPE) to wear, but why specific handling methodologies are biologically and chemically necessary to ensure absolute laboratory safety.

Pharmacological Causality & Risk Assessment

To design an effective PPE strategy, we must first understand the molecule's mechanism of action. β -Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol possesses a phenylethanolamine core—the fundamental pharmacophore responsible for binding to adrenergic receptors[3].

The Causality of Risk: While endogenous catecholamines (like epinephrine) are hydrophilic, the addition of the bulky, non-polar benzyloxy and methoxy moieties in this intermediate significantly increases its lipophilicity[1][2]. This chemical modification dramatically enhances the molecule's ability to cross the stratum corneum (skin barrier) and mucosal membranes. Consequently, dermal exposure or inhalation of airborne dust is not merely a localized irritation risk[4]; it is a direct vector for systemic cardiovascular toxicity, potentially triggering tachycardia, hypertension, and arrhythmias[3].

Figure 1: Mechanistic pathway of systemic toxicity following occupational exposure.

Tiered Personal Protective Equipment (PPE) Matrix

Because of the enhanced transdermal penetration and potent adrenergic activity, standard laboratory PPE is insufficient. The following quantitative specifications must be strictly adhered to[3][5].

Protection Category	Recommended Equipment	Quantitative Specification / Standard	Replacement Frequency
Dermal (Hands)	Double-layered Nitrile Gloves	Thickness ≥ 0.12 mm; Breakthrough time > 240 mins	Every 2 hours or immediately upon contamination
Dermal (Body)	Tyvek® Polymeric Isolation Gown	ISO Class 5 cleanroom compatible, tight cuffs	Daily or per containment exit
Respiratory	PAPR or N100/P100 Respirator	Assigned Protection Factor (APF) ≥ 50	Filter change per manufacturer schedule
Ocular	Chemical Splash Goggles	ANSI Z87.1+ certified (No vented safety glasses)	N/A (Decontaminate after use)
Environmental	Ventilated Balance Enclosure (VBE)	Inward face velocity: 0.38 – 0.50 m/s	Continuous monitoring via anemometer

Operational Workflow & Handling Protocol

Every protocol handling potent powders must be a self-validating system . This means the workflow inherently prevents exposure even if a primary containment measure fails. Fine API powders exhibit electrostatic repulsion, leading to invisible aerosolization (fly-away) upon opening the vial.

Step-by-Step Methodology: Weighing and Solubilization

• Environmental Preparation: Verify the VBE or Biological Safety Cabinet (BSC) is operating at the correct face velocity. Line the work surface with a disposable, absorbent, plastic-backed bench pad.

• Static Mitigation (Crucial): Before opening, pass the sealed vial of CAS 1226258-10-1 through an anti-static ionizer (e.g., Polonium-210 bar). This neutralizes the electrostatic charge, preventing the powder from aerosolizing into the breathing zone.

• Tare and Transfer: Using a zero-charge PTFE (Teflon) spatula, transfer the required mass onto a pre-tared anti-static weigh boat.

• The "Liquid Lock" Validation: Do not remove the dry powder from the containment zone. Dissolve the powder in your primary assay solvent (e.g., DMSO or acidic aqueous buffer) inside the VBE. By transferring the compound to the liquid phase before it leaves the hood, the protocol validates its own safety—physically eliminating the possibility of inhalation during subsequent lab transport.

• Storage: Store the sealed liquid aliquots and any remaining powder at 2 - 15 °C, protected from light[5]. Epinephrine derivatives are highly sensitive to light and rapidly degrade in alkaline environments[5].

Figure 2: Step-by-step operational workflow for the safe handling of potent API intermediates.

Decontamination & Disposal Plan

Phenylethanolamines are susceptible to oxidative degradation. In the event of a spill, dry sweeping is strictly prohibited as it generates hazardous aerosols[3][6].

Spill Response & Decontamination:

• Contain: Immediately cover the spilled powder with absorbent paper towels.

• Neutralize & Wet: Gently wet the towels with a weak acidic solution (e.g., 0.1 M HCl) or water to suppress dust generation and accelerate the degradation of the adrenergic pharmacophore[6].

• Wipe: Wipe inward from the edges of the spill to prevent spreading.

• Surface Wash: Wash the affected surface thoroughly with soap and water, followed by a 70% ethanol wipe down[7].

Waste Management: All contaminated consumables (gloves, bench pads, spatulas, and empty vials) must be segregated into clearly labeled, sealed hazardous waste containers. Do not flush into the sanitary sewer system[3]. Final disposal must be executed via high-temperature incineration at an approved hazardous waste facility[7].

References

• Epinephrine-impurities - Pharmaffiliates | Source: Pharmaffiliates | 1

• SAFETY DATA SHEET - L(-)-Epinephrine | Source: Fisher Scientific | 3

• Epinephrine (EpiPen®) Auto-Injector SDS | Source: Viatris | 6

• SAFETY DATA SHEET for Adrenalin® Injection | Source: Par Pharmaceutical (Endo) | 7

• MATERIAL SAFETY DATA SHEET - Epinephrine | Source: AstraZeneca Australia | 5

• SAFETY DATA SHEET - N-Phenylethanolamine | Source: Fisher Scientific | 4

• 1226258-10-1 | 2-Amino-2-(4-(benzyloxy)-3-methoxyphenyl)ethan-1-ol | Source: ChemScene | 2

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• 2. chemscene.com [chemscene.com]
• 3. fishersci.com [fishersci.com]
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• 5. astrazeneca.com.au [astrazeneca.com.au]
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• 7. endodocuments.com [endodocuments.com]